DADPS Biotin Alkyne

Core Science & Biosynthesis

Understanding the DADPS cleavable linker for protein enrichment.

The following technical guide details the mechanism, application, and optimization of the Dialkoxydiphenylsilane (DADPS) cleavable linker in proteomic workflows.

Executive Summary: Solving the Streptavidin Paradox

In chemoproteomics and Activity-Based Protein Profiling (ABPP), the streptavidin-biotin interaction is both a blessing and a curse. Its femtomolar affinity (

M) ensures near-total capture of low-abundance targets. However, breaking this bond requires harsh conditions—typically boiling in SDS or 8M urea—which contaminates samples with endogenously biotinylated carboxylases and streptavidin monomers, effectively burying the signal of interest.

The DADPS (Dialkoxydiphenylsilane) linker resolves this paradox.[1][2][3] By engineering an acid-labile silyl ether bond into the probe, researchers can capture targets with the strength of biotin but release them under mild, mass-spectrometry-compatible conditions (typically 5–10% formic acid). This guide outlines the chemical logic and operational protocols for deploying DADPS to achieve high-fidelity protein enrichment.

Mechanistic Foundation: The Silyl Ether Switch

The core of the DADPS technology is the dialkoxydiphenylsilane moiety.[1][2][3][4][5][6] Unlike ester or disulfide linkers, the Si–O bond in this configuration is engineered for a specific stability profile:

• Neutral pH (7.0–8.0): The bulky phenyl groups on the silicon atom provide steric protection, rendering the linker stable against hydrolysis during physiological labeling and streptavidin binding.

• Acidic pH (< 3.0): Protonation of the oxygen atom makes the silicon susceptible to nucleophilic attack by water, leading to rapid hydrolysis.

The Cleavage Reaction

Upon exposure to dilute formic acid, the linker cleaves, releasing the target peptide/protein with a small, predictable mass tag (residual modification).[3]

Figure 1: The acid-catalyzed hydrolysis of the DADPS linker. The biotin moiety remains trapped on the streptavidin bead, while the target is eluted clean.

Comparative Analysis: DADPS vs. The Field

Why choose DADPS over TEV protease or Disulfide linkers?

Feature	DADPS Linker	Disulfide Linker	TEV Protease Linker	Azobenzene (AZO)
Cleavage Trigger	5–10% Formic Acid	Reducing Agents (DTT/BME)	TEV Protease	Sodium Dithionite
Reaction Time	30–60 min	30 min	Overnight (4–12h)	30–60 min
MS Compatibility	Excellent (Volatile acid)	Good (Requires desalting)	Poor (Enzyme peptides contaminate)	Fair (Salt contamination)
CuAAC Compatibility	Yes	No (Incompatible with TCEP)	Yes	Yes
Artifacts	Formylation (+28 Da) if dried hot	Thiol scrambling	Non-specific cleavage	Sulfation artifacts
Recovery Yield	High	Moderate	Moderate	Moderate

Expert Insight: The "Killer App" for DADPS is site-identification . Because the cleavage leaves a specific mass tag on the amino acid side chain, you can pinpoint the exact residue modified by your probe during the MS search.

The DADPS Workflow: Step-by-Step Protocol

This protocol assumes a "Click Chemistry" approach where a protein lysate is first labeled with an alkyne-tagged probe, followed by conjugation to DADPS-Biotin-Azide.

Phase 1: Labeling & Click Reaction

• Lysate Prep: Adjust protein concentration to 1–2 mg/mL in PBS.

• Probe Incubation: Add your alkyne-probe (e.g., 1–10 µM) and incubate (1 hr, 37°C).

• Click Reaction: Add the following in order:

  • DADPS-Biotin-Azide (100 µM)

  • TCEP (1 mM)

  • TBTA Ligand (100 µM)

  • CuSO4 (1 mM)

• Incubation: Rotate for 1 hour at RT.

• Precipitation: Add cold Methanol:Chloroform:Water (4:1:3) to precipitate proteins and remove excess unreacted probe. Crucial: This step removes free biotin which would otherwise saturate the beads.

Phase 2: Enrichment & On-Bead Digestion

• Resuspension: Air-dry the pellet and resuspend in 200 µL of 1% SDS in PBS with sonication. Dilute to 0.2% SDS with PBS.

• Binding: Add 50 µL Streptavidin-Agarose slurry. Rotate 2 hours at RT.

• Stringent Washing:

  • 2x 1% SDS in PBS (Removes non-covalent binders)

  • 2x 4M Urea in 50 mM AMBIC (Unfolds proteins)

  • 4x 50 mM Ammonium Bicarbonate (AMBIC) (Prepares for digestion)

• Digestion: Add Trypsin (1 µg) in 100 µL AMBIC. Incubate overnight at 37°C with shaking.

  • Note: At this stage, non-modified peptides are released into the supernatant. Discard the supernatant (or save for global proteome analysis). The probe-modified peptides are still covalently bound to the beads via the DADPS linker.

Phase 3: Acid Cleavage & Elution

This is the critical differentiation step.

• Wash: Wash beads 3x with water to remove residual trypsin and salts.

• Cleavage: Add 150 µL of 10% Formic Acid (aq) to the beads.

• Incubation: Agitate for 30 minutes at Room Temperature.

• Collection: Spin down (1,000 x g, 1 min) and collect the supernatant.

• Repeat: Repeat cleavage once more and combine supernatants.

• Drying: Dry in a SpeedVac.

  • CRITICAL QC POINT: Do not use high heat. Keep SpeedVac < 30°C. High heat in the presence of formic acid causes formylation (+28 Da) of N-termini and Ser/Thr residues.

Figure 2: The DADPS Enrichment Workflow.[7] Note the critical separation of unlabeled peptides (discarded) from probe-labeled peptides (eluted via acid).

Troubleshooting & Quality Control

The "Formylation" Artifact

A common issue with DADPS protocols is the observation of a +28.0 Da mass shift on peptides.[8]

• Cause: Reaction of formic acid with N-termini or Ser/Thr hydroxyls during the drying concentration step.

• Solution:

  • Use a lower concentration of formic acid (5%) if your specific probe allows.

  • Lyophilize (freeze-dry) instead of SpeedVac if possible.

  • If using SpeedVac, ensure it is unheated .

Low Recovery

If signal is low:

• Check pH: Ensure the "Click" reaction was not acidic (CuAAC fails at low pH).

• Check Solvents: DADPS is hydrophobic. Ensure the initial reconstitution of the probe is in anhydrous DMSO.

• Verify Cleavage: Test the elution buffer pH. It must be < 3.0. Buffered solutions will prevent cleavage.

References

• Szychowski, J., et al. (2010).[2] Cleavable Biotin Probes for Labeling of Biomolecules via Azide–Alkyne Cycloaddition.[6][9] Journal of the American Chemical Society.

• Wozniak, J. M., et al. (2019). Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. bioRxiv.

• Vector Laboratories. (n.d.). DADPS Biotin Alkyne Technical Data Sheet. Vector Labs.[1][10]

• Yang, Y., et al. (2013). Chemoproteomic profiling of itaconation by bioorthogonal probes in inflammatory macrophages.[2] Cell Chemical Biology.[11] (Contextualizing acid-cleavable applications).

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• 4. biorxiv.org [biorxiv.org]
• 5. BJOC - Improved deconvolution of natural products’ protein targets using diagnostic ions from chemical proteomics linkers [beilstein-journals.org]
• 6. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes | bioRxiv [biorxiv.org]
• 8. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
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• 11. vectorlabs.com [vectorlabs.com]

The Synthesis and Chemical Properties of DADPS Biotin Alkyne: An In-depth Technical Guide

Introduction: A Paradigm Shift in Proteomic Analysis

For researchers, scientists, and drug development professionals, the ability to selectively isolate and identify proteins from complex biological systems is paramount. The biotin-streptavidin interaction, with its remarkably high affinity, has long been a cornerstone of affinity purification. However, the very strength of this bond presents a significant challenge: the harsh conditions required to elute biotinylated molecules often lead to sample contamination and denaturation, compromising downstream analysis.

This guide delves into the synthesis, chemical properties, and applications of a transformative tool in bioconjugation and proteomics: DADPS Biotin Alkyne. This reagent elegantly circumvents the limitations of traditional biotin-streptavidin affinity purification through the incorporation of an acid-labile dialkoxydiphenylsilane (DADPS) linker. This innovation allows for the efficient capture of target biomolecules and their subsequent release under remarkably mild conditions, preserving the integrity of the sample for sensitive analytical techniques such as mass spectrometry.

DADPS Biotin Alkyne is a versatile compound featuring a biotin moiety for strong binding to avidin and streptavidin, and a terminal alkyne group for highly efficient and specific covalent attachment to azide-modified biomolecules via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[1][2] Its unique combination of a cleavable linker and a bioorthogonal reactive group makes it an indispensable tool for a wide range of applications, including proteomics, genomics, drug discovery, and cell imaging.[1][2]

Synthesis of DADPS Biotin Alkyne: Engineering a Cleavable Linker

While DADPS Biotin Alkyne is commercially available from several suppliers, understanding its synthesis provides valuable insight into its design and functionality. The core of the molecule is the DADPS linker, which is engineered to be stable under physiological and click chemistry reaction conditions, yet readily cleavable under mild acidic conditions.

A representative synthesis of a DADPS biotin probe involves a multi-step process.[3] A key step is the coupling of a biotin derivative to a functionalized DADPS core, followed by the introduction of the alkyne handle. The synthesis is designed to produce a high-purity reagent that ensures reliable and reproducible results in downstream applications.

The following diagram illustrates a general synthetic scheme for a DADPS biotin probe.

Caption: Generalized synthetic pathway for a DADPS biotin probe.

Chemical Properties of DADPS Biotin Alkyne

The utility of DADPS Biotin Alkyne is defined by its distinct chemical properties, which are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C42H62N4O9SSi	[1][4]
Molecular Weight	827.12 g/mol	[1][4]
Appearance	Oil to amorphous solid	[1][5]
Solubility	Soluble in DMSO, DMF, THF, DCM, Chloroform	[5][6]
Storage Conditions	-20°C, desiccated	[1][5]
Cleavage Condition	5-10% Formic Acid	[3][7][8][9][10]
Cleavage Time	30 minutes at room temperature	[3][7][8][9][10]
Mass Tag after Cleavage	143 Da	[3][8][9]

The key chemical feature of DADPS Biotin Alkyne is the acid-labile dialkoxydiphenylsilane linker. This silicon-oxygen bond is susceptible to hydrolysis under mild acidic conditions, such as 5-10% formic acid.[3][7][8][9][10] This is a significant advantage over other cleavable linkers that may require harsher conditions that can damage the target biomolecules. The cleavage is efficient, typically completed within 30 minutes at room temperature.[3][7][8][9][10]

A critical aspect for mass spectrometry-based proteomics is the nature of the chemical remnant left on the target molecule after cleavage. DADPS Biotin Alkyne is designed to leave a small, well-defined mass tag of 143 Da upon cleavage.[3][8][9] This small tag minimizes interference with peptide identification and quantification.

While the DADPS linker is sensitive to acid, it is stable under the conditions required for copper-catalyzed click chemistry, protein denaturation, reduction, and alkylation, making it compatible with standard proteomics workflows.[11][12]

Applications in Bioconjugation and Proteomics

DADPS Biotin Alkyne has emerged as a superior reagent for the enrichment of newly synthesized proteins in a technique known as Bio-Orthogonal Non-Canonical Amino Acid Tagging (BONCAT).[11][12][13] In BONCAT, cells are cultured with an amino acid analog containing an azide group, which is incorporated into newly synthesized proteins. These azide-modified proteins can then be specifically labeled with DADPS Biotin Alkyne via click chemistry. The biotinylated proteins are subsequently captured on streptavidin-coated beads and, following stringent washes to remove non-specifically bound proteins, are eluted under mild acidic conditions.

The following diagram illustrates a typical BONCAT workflow utilizing DADPS Biotin Alkyne.

Caption: Experimental workflow for BONCAT using DADPS Biotin Alkyne.

Experimental Protocol: Enrichment of Azide-Modified Proteins using DADPS Biotin Alkyne

This protocol provides a general procedure for the enrichment of azide-modified proteins from cell lysates.

Materials:

• Cell lysate containing azide-modified proteins

• DADPS Biotin Alkyne

• Copper (II) Sulfate (CuSO4)

• Reducing Agent (e.g., Sodium Ascorbate or THPTA)

• Streptavidin-conjugated agarose or magnetic beads

• Wash Buffers (e.g., PBS with SDS, Urea)

• Elution Buffer (5-10% Formic Acid in water)

• Neutralization Buffer (e.g., Ammonium Bicarbonate)

Procedure:

• Click Chemistry Reaction:

  • To your protein lysate, add DADPS Biotin Alkyne to a final concentration of 10-50 µM.

  • Add CuSO4 to a final concentration of 1 mM.

  • Add the reducing agent to a final concentration of 5 mM to initiate the click reaction.

  • Incubate the reaction for 1-2 hours at room temperature with gentle rotation.

• Protein Precipitation (Optional but Recommended):

  • Precipitate the proteins using a suitable method (e.g., methanol/chloroform or acetone precipitation) to remove excess click chemistry reagents.

  • Resuspend the protein pellet in a denaturing buffer (e.g., 6 M urea or 1% SDS in PBS).

• Affinity Purification:

  • Equilibrate the streptavidin beads by washing them with the resuspension buffer.

  • Add the protein sample to the equilibrated beads and incubate for 1-2 hours at room temperature with gentle rotation to allow for binding.

• Washing:

  • Pellet the beads by centrifugation or using a magnetic stand and discard the supernatant.

  • Perform a series of stringent washes to remove non-specifically bound proteins. A typical wash series includes:

    • 2x with 1% SDS in PBS

    • 2x with 8 M urea in 100 mM Tris-HCl, pH 8.0

    • 2x with PBS

• Elution:

  • After the final wash, resuspend the beads in the elution buffer (5-10% formic acid).

  • Incubate for 30 minutes at room temperature with occasional vortexing.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

  • Repeat the elution step once more and combine the supernatants.

• Sample Preparation for Downstream Analysis:

  • Neutralize the eluted sample with a suitable buffer if necessary.

  • The sample is now ready for downstream analysis, such as SDS-PAGE, Western blotting, or digestion for mass spectrometry-based proteomics.

Conclusion: Advancing Proteomic Discovery

DADPS Biotin Alkyne represents a significant advancement in the field of chemical proteomics. Its cleverly designed acid-cleavable linker addresses a major bottleneck in affinity purification, enabling the efficient and gentle isolation of biotinylated biomolecules. This, in turn, facilitates more sensitive and accurate downstream analysis, paving the way for new discoveries in basic research and drug development. The combination of its robust performance in click chemistry and its mild elution characteristics solidifies its position as an essential tool for any researcher seeking to explore the dynamic landscape of the proteome.

References

• Szychowski, J., Mahdavi, A., Hodas, J. J. L., Bagert, J. D., Ngo, J. T., Landgraf, P., Dieterich, D. C., Schuman, E. M., & Tirrell, D. A. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Journal of the American Chemical Society, 132(51), 18351–18360.
• McClatchy, D. B., & Yates, J. R., 3rd. (2024).

• Creative Biolabs. (n.d.). DADPS Biotin Alykne (CAT#: ADC-L-615). Retrieved from [Link]

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. CaltechAUTHORS.
• McClatchy, D. B., & Yates, J. R., 3rd. (2025).

• 2BScientific. (n.d.). Click-&-Go® DADPS Protein Enrichment Kit. Retrieved from [Link]

• Dieterich, D. C., et al. (2025). Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) to Detect Newly Synthesized Proteins in Cells and their Secretome. Protocols.io.
• American Chemical Society. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition.

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• 2. chemimpex.com [chemimpex.com]
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• 4. Click-&-Go[R] DADPS Protein Enrichment Kit - 2BScientific [2bscientific.com]
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Introduction to click chemistry using DADPS Biotin Alkyne.

Overcoming the Elution Bottleneck in Chemoproteomics: An In-Depth Guide to DADPS Biotin Alkyne

Executive Summary

In the fields of chemoproteomics, activity-based protein profiling (ABPP), and bioorthogonal non-canonical amino acid tagging (BONCAT), the copper-catalyzed azide-alkyne cycloaddition (CuAAC) has become the gold standard for bioconjugation. However, researchers frequently encounter a critical bottleneck: the "elution problem" associated with the biotin-streptavidin interaction.

This whitepaper provides an authoritative, mechanistic deep dive into1[1], an acid-cleavable linker that fundamentally resolves this bottleneck. By detailing the chemical causality behind its superiority over traditional and alternative cleavable linkers, and providing a field-optimized, self-validating experimental workflow, this guide equips drug development professionals with the protocols necessary to achieve unprecedented depth in mass spectrometry (MS) profiling.

The Biotin-Streptavidin Bottleneck in Chemoproteomics

The non-covalent interaction between biotin and streptavidin is one of the strongest known in nature (

M). While this allows for the highly efficient capture of extremely dilute target proteins from complex lysates, it makes recovery exceptionally difficult[2].

Conventional elution methods rely on boiling the affinity resin in harsh denaturing buffers (e.g., high concentrations of SDS or chaotropic salts) or using a massive excess of free biotin. These brute-force approaches inevitably co-elute non-specifically bound background proteins and endogenous naturally biotinylated proteins[2]. In highly sensitive LC-MS/MS applications, this background noise suppresses the ionization of low-abundance target peptides, leading to false negatives and artificially truncated interactome maps.

Mechanistic Superiority of the DADPS Linker

To bypass the elution problem, researchers have developed chemically cleavable linkers that allow the biotin moiety to remain attached to the resin while the target peptide is selectively released. Among these, the 3[3] has emerged as the premier choice due to its specific chemical properties:

• Mild Acidic Cleavage: The dialkoxydiphenylsilane core is highly sensitive to mild acidic conditions. Treatment with 2[2] efficiently hydrolyzes the silane bond. Because formic acid is a standard mobile phase additive in LC-MS, the eluent requires minimal cleanup prior to injection.

• Predictable Mass Tag: Upon cleavage, DADPS leaves a small, structurally defined mass tag on the labeled peptide (varying from 4[4] to 1[1] depending on the specific derivative). This predictable residual mass is easily configured as a variable modification in search engines like MSFragger or MaxQuant.

• Elimination of Artifacts: Parallel assessments comparing DADPS to widely used Azobenzene (AZO) linkers revealed that AZO cleavage (via sodium dithionite) results in previously unreported 5[5] on the residual mass, severely complicating database searches. DADPS avoids this entirely, yielding a 6[6] in unique identified cysteine residues in interactome studies.

Comparative Performance Analysis

The following table synthesizes quantitative and qualitative data comparing DADPS to other common biotinylation reagents used in proteomics.

Linker Type	Cleavage Reagent	Cleavage Condition	Residual Mass Tag	Performance & Limitations
DADPS	Formic Acid	5–10%, 0.5 h, RT	~79 / 84 / 143 Da	Optimal. Highest unique peptide ID rate; highly MS-compatible; avoids artifactual modifications[4][5][6].
AZO (Azobenzene)	Sodium Dithionite	Na₂S₂O₄ reduction	Variable	Suboptimal. Prone to artifactual mass modifications; significantly lower identification rates in cysteinome profiling[5].
PC (Photocleavable)	UV Light	365 nm irradiation	Variable	Moderate. Good recovery but requires specialized UV equipment; cleavage efficiency can be inconsistent[7].
Dde	Hydrazine	2% Hydrazine	Variable	Poor. Harsh chemical conditions degrade sensitive post-translational modifications (e.g., O-GlcNAc)[7].
Uncleavable (UnC)	N/A	Boiling in SDS/Urea	N/A	Baseline. Massive background from endogenous biotinylated proteins. DADPS identifies 4[4] than UnC in BONCAT.

Self-Validating Experimental Workflow

To maximize the signal-to-noise ratio, modern chemoproteomics has shifted from protein-level enrichment to peptide-level enrichment . Enriching proteolytic digests yields a 6[6] because it strips away the unlabeled portions of the target proteins, preventing them from increasing sample complexity.

Workflow Visualization

Figure 1: Optimized peptide-level enrichment workflow using DADPS Biotin Alkyne for chemoproteomics.

Step-by-Step Methodology

This protocol is designed as a self-validating system; each step inherently removes a specific vector of background noise.

Step 1: CuAAC Click Reaction

• Action: To the azide-labeled proteome lysate (1–2 mg/mL), add DADPS Biotin Alkyne (100 µM), CuSO₄ (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM). Incubate for 1 hour at 30°C[4].

• Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I). THPTA acts as a stabilizing ligand that prevents Cu(I)-mediated generation of reactive oxygen species, thereby protecting proteins from oxidative degradation.

Step 2: Protein Precipitation

• Action: Precipitate the reaction mixture using cold acetone or methanol/chloroform overnight at -20°C. Centrifuge and discard the supernatant[4].

• Causality: This is a critical self-validating step. It removes unreacted DADPS Biotin Alkyne. If left in solution, free probe will aggressively compete with labeled peptides for streptavidin binding sites, drastically reducing yield.

Step 3: In-Solution Digestion

• Action: Resuspend the dried protein pellet in 8M urea / 100mM HEPES (pH 8.5). Reduce (DTT), alkylate (Iodoacetamide), and dilute urea to <2M before adding Trypsin for overnight digestion[4].

• Causality: Digesting before enrichment ensures that only the specific peptide fragment bearing the DADPS-alkyne modification is captured[6]. This exponentially reduces the complexity of the final MS injection.

Step 4: Peptide Enrichment & Stringent Washing

• Action: Add the peptide digest to pre-washed 8[8]. Incubate for 2 hours. Wash the resin sequentially with 1% SDS, 8M Urea, and PBS[8].

• Causality: Because the biotin-streptavidin bond is virtually unbreakable by standard denaturants, researchers can use extremely harsh washes (SDS/Urea) to strip away all non-specifically bound, unlabeled peptides.

Step 5: Acidic Cleavage & Elution

• Action: Resuspend the washed beads in 8[8] in water. Incubate for 30 minutes at room temperature. Centrifuge and collect the eluent.

• Causality: The mild acid selectively breaks the dialkoxydiphenylsilane bond. The target peptides are released into the supernatant, while the biotin moiety and any endogenous biotinylated proteins remain permanently trapped on the resin. The resulting eluent is highly pure and ready for LC-MS/MS analysis after simple solvent evaporation.

Conclusion

The integration of DADPS Biotin Alkyne into chemoproteomic workflows represents a paradigm shift in target identification. By replacing brute-force elution with precise, mild chemical cleavage, researchers can eliminate the background noise that historically plagued biotin-streptavidin enrichments. Whether mapping small molecule-protein interactomes, profiling the reactive cysteinome, or conducting site-specific O-GlcNAc proteomics, DADPS provides the highest fidelity, sensitivity, and analytical depth currently available in bioorthogonal chemistry.

References

1.3 - ChemRxiv[3] 2.5 - bioRxiv[5] 3.1 - NIH / PubMed Central[1] 4.6 - ACS Publications[6] 5.2 - Vector Labs[2] 6.4 - NIH / PubMed Central[4] 7.8 - Vector Labs[8] 8.7 - NIH / PubMed Central[7]

Sources

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• 2. vectorlabs.com [vectorlabs.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vectorlabs.com [vectorlabs.com]

Unlocking the Proteome: The Strategic Application of DADPS Biotin Alkyne

Content Type: Technical Guide / Whitepaper Author Persona: Senior Application Scientist Estimated Read Time: 12 Minutes

Introduction: Escaping the "Streptavidin Trap"

In chemical proteomics, the biotin-streptavidin interaction is both a blessing and a curse. Its femtomolar affinity (

M) ensures near-perfect capture of low-abundance targets. However, this bond is so strong that reversing it requires harsh denaturing conditions (boiling in SDS, 8M Urea, or competitive elution with excessive free biotin).

The Problem: These harsh elution methods often release naturally biotinylated carboxylases (background contamination) and streptavidin peptides, which ionize efficiently and suppress the signal of your target peptides in Mass Spectrometry (MS). Furthermore, enzymatic cleavage linkers (like TEV) are slow and incompatible with the denaturing washes required to remove non-specific binders.

The Solution: The DADPS (Dialkoxydiphenylsilane) Biotin Alkyne probe.[1][2][3] By incorporating an acid-cleavable silyl linker, DADPS allows researchers to wash beads aggressively to remove background, then elute targets gently using dilute formic acid. This guide details the mechanism, application, and validated protocols for deploying DADPS in high-sensitivity proteomics.

Mechanism of Action: The Silyl Switch

The core innovation of the DADPS probe is the dialkoxydiphenylsilane moiety.[1][2][3][4] Unlike disulfide linkers (cleaved by reduction) or diazo linkers (cleaved by dithionite), the DADPS linker is stable at neutral pH but hydrolyzes rapidly in dilute acid.

The Chemical Logic

• Ligation: The Alkyne handle reacts with an Azide-tagged protein via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

• Enrichment: The Biotin handle binds to Streptavidin beads.[3][5][6]

• Cleavage: Treatment with 10% Formic Acid hydrolyzes the Si-O bonds in the DADPS linker.

• Release: The biotin remains on the bead; the peptide is released with a specific, small mass tag (typically +143 Da, depending on the specific probe derivative).[4]

Visualization: The DADPS Mechanism

Figure 1: The DADPS mechanism allows for covalent capture and specific acid-mediated release, leaving the biotin affinity handle behind on the solid phase.

Comparative Analysis: Why Choose DADPS?

Not all cleavable linkers are created equal.[7] In comparative studies against Azobenzene (AZO) linkers, DADPS has shown superior identification rates, yielding up to 50% more unique cysteine residues in cysteinome profiling [1].

Table 1: Proteomic Enrichment Strategy Comparison

Feature	Standard Biotin	TEV Protease Linker	Disulfide Linker	DADPS Linker
Cleavage Agent	Boiling / SDS	TEV Protease	DTT / -ME	10% Formic Acid
Elution Time	Fast (mins)	Slow (Overnight)	Fast (mins)	Fast (30 mins)
Wash Stringency	Limited	Limited (Enzyme sensitive)	High	Very High
MS Compatibility	Poor (Detergents/Streptavidin)	Good	Moderate (Requires Alkylation)	Excellent
Artifacts	High Background	Non-specific cleavage	Thiol scrambling	Minimal
Tag Size	N/A (Intact Biotin)	Large Peptide	Small	Small (~143 Da)

Expert Insight: A major drawback of AZO linkers is "artifactual sulfonation" during the cleavage process, which complicates spectral matching. DADPS avoids this chemistry entirely, resulting in cleaner spectra and higher confidence scores [1, 2].

Validated Experimental Protocol

This protocol is designed for the enrichment of alkyne-tagged proteins from complex lysates.

Prerequisites:

• Lysate concentration: 1–2 mg/mL

• DADPS Biotin Azide/Alkyne (verify specific functionality based on your target)

• Streptavidin Agarose or Magnetic Beads

Phase 1: The Click Reaction (CuAAC)

• Preparation: Dilute lysate to 1 mg/mL in PBS (pH 7.4).

• Reagent Addition: Add reagents in the following order (critical to prevent precipitation):

  • DADPS Probe: Final conc. 40–100

    M.[8][9]

  • CuSO4: Final conc. 1 mM.

  • THPTA (Ligand): Final conc. 0.5 mM (Premix with Copper if possible).

  • Sodium Ascorbate: Final conc. 1 mM (Freshly prepared).

• Incubation: Rotate end-over-end for 1 hour at Room Temperature (RT).

Phase 2: Protein Precipitation (Crucial for Removal of Excess Probe)

Do not skip this step. Free unreacted probe will saturate streptavidin beads.

• Add cold Methanol (4 vol), Chloroform (1 vol), and Water (3 vol) sequentially.

• Vortex and centrifuge at 14,000 x g for 5 mins.

• Remove the upper aqueous phase.[8] The protein forms a disc at the interface.

• Add 4 vol Methanol, vortex, and pellet protein. Air dry the pellet.

Phase 3: Enrichment & Washing

• Resuspension: Dissolve pellet in 1% SDS / PBS (with sonication if necessary).

• Binding: Dilute SDS to 0.2% with PBS. Add Streptavidin beads.[1][9] Rotate 2 hours at RT.

• Stringent Washing:

  • 2x with 1% SDS in PBS (Removes non-specific hydrophobic binders).

  • 2x with 4M Urea (Unfolds proteins, removing interactors).

  • 3x with 50 mM Ammonium Bicarbonate (Prepares for MS).

Phase 4: On-Bead Digestion & Elution

Note: Digestion can be done before or after cleavage. We recommend On-Bead Digestion followed by Cleavage for peptide-level analysis.

• Digest: Add Trypsin (1:50 ratio) and incubate overnight at 37°C.

• Cleave: Resuspend beads in 10% Formic Acid (aq) .

• Incubate: 30 minutes at RT with mild agitation.

• Collect: Spin down beads. Collect the supernatant (contains your modified peptides).

• Dry: Vacuum centrifuge to dryness. The Formic Acid evaporates, leaving clean peptides.

Visualization: The Workflow

Figure 2: Step-by-step experimental workflow for DADPS enrichment, emphasizing the precipitation and wash steps critical for high purity.

Data Analysis & Interpretation

When analyzing MS data generated with DADPS probes, you must account for the "scar" left by the linker.

• Variable Modification: The cleavage leaves a specific mass adduct on the modified amino acid (usually the Azide-homoalanine or the target residue).

• Mass Shift: Typically +143.10 Da (Check your specific reagent's CoA).

• Search Engine Setup (MaxQuant/Andromeda):

  • Create a new modification: "DADPS_Cleaved"

  • Composition: C7H7NO2 (Example - verify against specific probe structure).

  • Specificity: Any N-term or Cys/Lys depending on your probe target.

Troubleshooting "Ghost" Peaks: If you see peaks corresponding to the uncleaved linker, your Formic Acid incubation was likely too short or the acid was old/diluted. Ensure fresh 10% FA is used.

Conclusion

The DADPS Biotin Alkyne probe represents a significant maturation in chemical proteomics. By decoupling the enrichment strength of streptavidin from the elution difficulty, it allows researchers to perform the rigorous washing necessary for deep proteome coverage without sacrificing yield during elution. For drug target identification and PTM profiling, it is currently the gold standard for "Click-and-Release" workflows.

References

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. Source: bioRxiv (2019) / ResearchGate. Context: Comparative study showing DADPS yields 50% more unique cysteine identifications than Azobenzene linkers. URL:[Link]

• Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition. Source: Journal of the American Chemical Society (JACS), 2010. Context: The seminal paper describing the dialkoxydiphenylsilane (DADPS) linker mechanism and cleavage conditions (10% HCOOH). URL:[Link]

• Chemoproteomic Profiling of Itaconation by Bioorthogonal Probes in Inflammatory Macrophages. Source: Journal of the American Chemical Society (2020).[2] Context: Application of DADPS probes in profiling post-translational modifications. URL:[Link]

Sources

• 1. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Click-&-Go® DADPS Protein Enrichment Kit *for enrichment of alkyne-modified proteins* - Streptavidin-based Enrichment Kits - 产品展示 - ClickChemistryTools官方授权总代理|靶点科技（北京）有限公司 [clickchemistrytools.com.cn]
• 6. Improved deconvolution of natural products’ protein targets using diagnostic ions from chemical proteomics linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. vectorlabs.com [vectorlabs.com]
• 9. vectorlabs.com [vectorlabs.com]

The DADPS Biotin Alkyne Paradigm: Advancing Chemoproteomics and Biomolecular Profiling Through Acid-Cleavable Linker Technologies

Executive Summary

In the realm of mass spectrometry-based chemoproteomics, the extraordinary femtomolar affinity of the streptavidin-biotin interaction (

M) acts as a double-edged sword. While it enables the near-quantitative capture of highly dilute target proteins, recovering these targets from affinity resins has historically required harsh, denaturing conditions such as boiling in chaotropic salts or utilizing excess free biotin[1]. As a Senior Application Scientist, I frequently encounter workflows compromised by the co-elution of endogenously biotinylated proteins, non-specifically bound contaminants, and resin-derived peptides[2].

The integration of the dialkoxydiphenylsilane (DADPS) cleavable linker into biotin-alkyne probes fundamentally resolves this elution bottleneck ()[3]. By combining bioorthogonal Copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) with a highly specific, mild acid-cleavable release mechanism, DADPS Biotin Alkyne provides a self-validating, high-purity enrichment system tailored for modern LC-MS/MS applications[4].

Mechanistic Principles & Causality of the DADPS Linker

The DADPS Biotin Alkyne probe is an engineered tripartite molecule designed to decouple the capture phase from the elution phase:

• The Alkyne Reactive Group: Enables highly specific CuAAC "click" chemistry with azide-tagged biomolecules (e.g., proteins labeled with iodoacetamide-azide for cysteinome profiling)[5].

• The Biotin Handle: Facilitates robust enrichment on streptavidin-functionalized matrices[1].

• The DADPS Cleavable Core: A dialkoxydiphenylsilane ether that is stable under physiological and click-reaction conditions but highly labile in dilute acid[3].

The Causality of Mild Acid Cleavage

Traditional elution methods (like on-bead trypsinization alone) leave bulky biotin-linker remnants on the peptide, complicating MS/MS spectra and reducing ionization efficiency. Conversely, reductive linkers (e.g., disulfides) require DTT or TCEP, which disrupt native protein disulfide bonds.

The DADPS linker is cleaved using 5–10% Formic Acid for 30 minutes ()[1]. Why formic acid? Formic acid selectively hydrolyzes the silane ether bonds without denaturing the streptavidin tetramer. Furthermore, formic acid is a standard ion-pairing agent in LC-MS/MS. This means the cleaved eluate can be directly lyophilized or injected into the mass spectrometer without the need for extensive, loss-inducing desalting steps[4]. Upon cleavage, the DADPS Biotin Alkyne leaves a predictable, minimal residual mass tag (+84 Da) on the target peptide, serving as a definitive MS/MS diagnostic marker[1].

Mechanistic divergence during DADPS linker cleavage ensuring high-purity peptide elution.

Comparative Advantages in Quantitative Chemoproteomics

When mapping small molecule-protein interactomes, the choice of cleavable linker directly dictates the depth and accuracy of the resulting dataset. Recent parallel assessments comparing DADPS to azobenzene (AZO) linkers revealed critical discrepancies ()[4]. AZO linkers, cleaved via sodium dithionite, generate artifactual modifications (such as a +296.1 Da adduct and +80 Da sulfation) that confound mass-tolerant database searches[4]. DADPS avoids these artifacts entirely, yielding a nearly 3-fold increase in identified cysteine residues when combined with Tandem Mass Tag (TMT) multiplexing[6].

Quantitative Linker Comparison

Feature	DADPS Linker	AZO (Azobenzene) Linker	Disulfide Linker	Non-Cleavable Biotin
Cleavage Reagent	5–10% Formic Acid	Sodium Dithionite	DTT / TCEP	N/A (Boiling/Trypsin)
Cleavage Time	0.5 hours	1.0 hour	1.0–2.0 hours	N/A
MS Artifacts	None observed	+296.1 Da, +80 Da (Sulfation)	Disulfide shuffling	High background
Residual Mass Tag	+84 Da (Alkyne) / +143 Da (Azide)	Variable (+296.1 Da artifact)	Variable	Intact Biotin-Linker
LC-MS Compatibility	Excellent (Direct Injection)	Moderate (Requires Desalting)	Moderate	Poor (Co-elution)

Core Application Workflow: Self-Validating Cysteinome Mapping

To maximize the utility of DADPS Biotin Alkyne, the experimental workflow must be designed as a self-validating system . By performing proteolytic digestion while the proteins are still bound to the bead, we eliminate non-crosslinked peptide domains. Subsequent acid cleavage releases only the specific peptide fragments bearing the +84 Da DADPS mass tag. If a peptide is detected in the MS without this tag, it is immediately flagged as background noise, ensuring 100% confidence in target identification.

Step-by-Step Methodology: Activity-Based Protein Profiling (ABPP)

Step 1: Proteome Labeling

• Treat live cells or lysates with an azide-functionalized activity-based probe (e.g., Iodoacetamide-azide for cysteine profiling).

• Causality: The azide handle acts as an inert, bioorthogonal anchor that will not interfere with native cellular machinery prior to lysis.

Step 2: CuAAC Click Chemistry

• React the labeled proteome with DADPS Biotin Alkyne (100 µM), CuSO4 (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM) for 1 hour at room temperature.

• Causality: The copper catalyst drives the azide and alkyne into a stable triazole linkage, covalently attaching the cleavable biotin handle to the target[5].

Step 3: Protein Precipitation & Washing

• Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents and excess DADPS probe. Resuspend in 1.2% SDS in PBS.

Step 4: Streptavidin Enrichment

• Incubate the resuspended proteome with high-capacity streptavidin agarose beads for 2 hours. Wash extensively with 1% SDS, 8 M Urea, and PBS.

• Causality: The harsh washes remove all non-covalently associated proteins. The biotin-streptavidin bond withstands these denaturing conditions.

Step 5: On-Bead Trypsin Digestion

• Reduce (DTT), alkylate (Iodoacetamide), and digest the bead-bound proteins overnight with Trypsin at 37°C. Wash the beads to remove the released non-target peptides.

• Causality: Enrichment of proteolytic digests yields a far greater number of identified target sites than intact protein elution, as it drastically reduces steric hindrance and complexity ()[4].

Step 6: Mild Acid Cleavage

• Incubate the washed beads in 5–10% aqueous Formic Acid for 30 minutes at room temperature[7]. Collect the supernatant.

• Causality: The acid selectively hydrolyzes the DADPS linker. Background proteins and endogenously biotinylated carboxylases remain permanently trapped on the beads.

Step 7: LC-MS/MS Analysis

• Lyophilize the eluate, resuspend in 0.1% Formic Acid, and analyze via LC-MS/MS. Configure the search algorithm (e.g., MSFragger or FragPipe) to dynamically search for the +84 Da residual mass tag on the target amino acid[8].

DADPS Biotin Alkyne chemoproteomic workflow from labeling to MS analysis.

Future Directions: Isobaric Multiplexing (sCIP / sCLIP)

The utility of the DADPS linker is rapidly expanding beyond basic enrichment. Recent innovations have leveraged solid-phase compatible DADPS-Fmoc building blocks to create custom, click-assembled isobaric tags for quantitative chemoproteomics (the sCIP/sCLIP methods) ()[9]. By encoding a reporter group within the DADPS capture reagent and a mass balancer within the reactive probe, researchers can now perform low-cost, 6-plex MS2-based quantitation[10]. This streamlines sample preparation with early-stage pooling, allowing for unprecedented throughput in covalent fragment screening and drug discovery[11].

References

• Szychowski, J., Mahdavi, A., Hodas, J. J. L., Bagert, J. D., Ngo, J. T., Landgraf, P., Dieterich, D. C., Schuman, E. M., & Tirrell, D. A. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Journal of the American Chemical Society.[Link]

• Rabalski, A. J., Bogdan, A. R., & Baranczak, A. (2019). Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity. ACS Chemical Biology.[Link]

• Burton, N. R., Polasky, D. A., Shikwana, F., Ofori, S., Yan, T., Geiszler, D. J., da Veiga Leprevost, F., Nesvizhskii, A. I., & Backus, K. M. (2023). Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics. Journal of the American Chemical Society.[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition [authors.library.caltech.edu]
• 4. biorxiv.org [biorxiv.org]
• 5. chemimpex.com [chemimpex.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Click-&-Go[R] DADPS Protein Enrichment Kit - 2BScientific [2bscientific.com]
• 8. Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]

Technical Deep Dive: DADPS Biotin Alkyne for High-Fidelity Proteomic Profiling

Topic: Preliminary investigation of DADPS Biotin Alkyne for cell labeling. Content Type: In-depth Technical Guide. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In chemical proteomics, the "Streptavidin Trap" represents a critical bottleneck. While the biotin-streptavidin interaction (

M) is the gold standard for affinity enrichment, breaking this bond requires harsh conditions (boiling in SDS, competitive elution with massive biotin excess) that often compromise sample purity and compatibility with Mass Spectrometry (MS).

This guide investigates DADPS Biotin Alkyne , a next-generation probe incorporating a Dialkoxydiphenylsilane (DADPS) linker.[1][2][3] Unlike traditional disulfide or photocleavable linkers, DADPS utilizes an acid-labile silyl ether bond that cleaves rapidly under mild acidic conditions (10% formic acid). This mechanism allows for the recovery of labeled biomolecules with high specificity, minimal background, and a defined mass tag, significantly enhancing the depth of proteomic coverage.

Mechanism of Action: The DADPS Advantage

The core innovation of this probe is the DADPS moiety, which acts as a "chemical safety valve" between the biotin affinity handle and the alkyne reactive group.

Chemical Logic

Standard elution methods rely on denaturing the streptavidin protein.[1][2] DADPS shifts the paradigm by breaking the linker itself, leaving the biotin bound to the streptavidin bead while releasing the target protein.

• Stability: The diphenylsilane group provides steric bulk, making the linkage stable at neutral pH (physiological conditions) and during standard click chemistry (CuAAC) reactions.

• Cleavage: Upon exposure to dilute acid (pH < 3), the silicon-oxygen bonds undergo hydrolysis. This releases the target molecule modified with a small, predictable mass remnant (typically ~84–143 Da, depending on the specific derivative).

Mechanistic Visualization

Figure 1: Mechanistic pathway of DADPS cleavage.[4] The acid-labile silyl ether bond hydrolyzes, separating the affinity tag from the biological target.

Comparative Analysis: DADPS vs. Legacy Linkers[5][6][7]

The choice of linker dictates the downstream processing and data quality. DADPS offers a superior signal-to-noise ratio compared to Disulfide and Non-cleavable options.

Feature	Non-Cleavable Biotin	Disulfide Biotin (S-S)	DADPS Biotin (Si-O)
Elution Mechanism	Boiling / Competition	Reduction (DTT/BME)	Acid Hydrolysis (Formic Acid)
Elution Efficiency	Low to Moderate	High	Very High
Sample Contamination	High (Streptavidin leaching)	Moderate (Keratins/Reductants)	Low (Volatile acid only)
MS Compatibility	Poor (Detergents often req.)	Good	Excellent (Direct MS injection)
Mass Tag	N/A (Intact probe)	Thiol modification	Stable Hydroxyl/Tag
Selectivity	Low (High background)	Moderate	High (Fewer non-specifics)

Expert Insight: Disulfide linkers are prone to premature cleavage in the reducing environment of the cytosol or during standard lysis if reducing agents are not carefully managed. DADPS is chemically orthogonal to cellular reduction, preserving sample integrity until the specific elution step [1].

Experimental Workflow

This protocol assumes the target cells have been metabolically labeled with an azide-bearing precursor (e.g., Azidohomoalanine - AHA) or the lysate has been treated with an azide-functionalized probe.

Workflow Diagram

Figure 2: Optimized proteomic workflow using DADPS Biotin Alkyne. The pathway supports both protein-level elution and peptide-level enrichment (DidBIT).

Detailed Protocol: Self-Validating Systems

This protocol is designed for 1 mg of protein lysate .

Phase 1: The Click Reaction (CuAAC)

Objective: Covalently attach the DADPS probe to azide-labeled proteins.

• Preparation: Adjust lysate concentration to 2 mg/mL in a detergent-free buffer (e.g., PBS/SDS < 1% if necessary, but DADPS is hydrophobic; ensure solubility).

• Reaction Mix: Add reagents in the following order (critical to prevent copper precipitation):

  • DADPS Biotin Alkyne: Final conc. 40 µM (from 10 mM DMSO stock).

  • CuSO4: Final conc. 1 mM.

  • THPTA (Ligand): Final conc. 0.5 mM (Premix Cu and Ligand 1:2 ratio before adding).

  • Sodium Ascorbate: Final conc. 5 mM (Add last to initiate).

• Incubation: Rotate for 1 hour at Room Temperature (RT).

• Validation: Run a small aliquot on a Western Blot with Streptavidin-HRP. You should see a robust smear compared to a "No Catalyst" control.

Phase 2: Cleanup & Enrichment

Objective: Remove unreacted probe to prevent competition for Streptavidin sites.

• Precipitation: Perform a Methanol/Chloroform/Water (4:1:3) precipitation.

  • Why? This removes free DADPS probe and copper, which are toxic to downstream MS.

• Resuspension: Air dry pellet (do not over-dry) and resuspend in 500 µL PBS + 0.2% SDS. Sonicate if necessary.

• Binding: Add 50 µL of pre-washed Streptavidin Agarose/Magnetic beads. Rotate overnight at 4°C or 2 hours at RT.

• Stringent Washing:

  • 1x PBS + 1% SDS (removes non-specific hydrophobic binders).

  • 1x PBS + 4M Urea (removes strong non-covalent interactors).

  • 4x PBS (removes detergents).

  • 2x Water (removes salts).

Phase 3: Acid Cleavage & Elution

Objective: Specifically release the labeled targets.

• Preparation: Prepare 10% Formic Acid (FA) in water (freshly made).

• Cleavage: Resuspend beads in 200 µL of 10% FA.

• Incubation: Agitate gently for 30 minutes at RT.

  • Note: Do not heat. Heat is unnecessary for DADPS hydrolysis and may degrade peptides [2].

• Collection: Magnetically separate or centrifuge. Collect the supernatant (Eluate).

• Second Elution: Repeat with 50% Acetonitrile + 1% FA to recover hydrophobic peptides. Combine eluates.

• Drying: SpeedVac to dryness. The sample is now ready for resuspension in LC-MS buffer.

Data Interpretation & Troubleshooting

The Mass Tag

Upon cleavage, the DADPS linker leaves a specific chemical footprint on the amino acid.

• Mass Shift: You must account for this in your database search (e.g., MaxQuant, Proteome Discoverer).

• Typical Shift: Check the specific vendor's Certificate of Analysis. Common shifts for DADPS derivatives are +143.06 Da or +84.06 Da [3].

• Variable Modification: Set this as a variable modification on the target residue (e.g., Methionine if using AHA, or Cysteine if using Iodoacetamide-Azide).

Diagnostic Ions

Recent studies suggest that DADPS-labeled peptides can generate diagnostic ions in MS/MS spectra, aiding in the validation of true-positive identifications [4].

Troubleshooting Table

Issue	Probable Cause	Solution
Low Recovery	Inefficient Click Reaction	Increase probe to 100 µM; Ensure Ascorbate is fresh.
High Background	Insufficient Washing	Increase SDS wash steps; Use 8M Urea wash.
No Elution	pH not acidic enough	Ensure Formic Acid is >2% final concentration; Check pH < 3.
Bead Clumping	Copper precipitation	Premix CuSO4 and THPTA before adding to lysate.

References

• Szychowski, J., et al. (2010).[1][2] Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition.[1][3][5] Journal of the American Chemical Society, 132(51), 18351–18360. Link

• Vector Laboratories. (n.d.). Click-&-Go® DADPS Protein Enrichment Kit Protocol.[4] Vector Labs User Guide. Link

• Wozniak, J. M., et al. (2019).[6] Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes.[5][6] bioRxiv. Link

• Zanon, P. R., et al. (2024). Improved deconvolution of natural products' protein targets using diagnostic ions from chemical proteomics linkers. Beilstein Journal of Organic Chemistry, 20, 199–213. Link

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes | bioRxiv [biorxiv.org]

Protocols & Analytical Methods

Application Note: High-Efficiency Protein Labeling and Enrichment Using DADPS Biotin Alkyne for Advanced Chemoproteomics

Target Audience: Proteomics Researchers, Chemical Biologists, and Drug Discovery Scientists Application: Target Deconvolution, Cysteinome Mapping, and Biorthogonal Noncanonical Amino Acid Tagging (BONCAT)

Mechanistic Rationale: Overcoming the Streptavidin Bottleneck

The extraordinary affinity of the biotin-streptavidin interaction (

M) is a double-edged sword in chemoproteomics. While it allows for the stringent capture of highly dilute target proteins, recovering these proteins for downstream Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is notoriously difficult. Traditional elution methods—such as boiling in chaotropic salts or utilizing excess free biotin—frequently co-elute endogenous biotinylated carboxylases and massive amounts of streptavidin monomers, which suppress target peptide signals and contaminate MS spectra.

To circumvent this, dialkoxydiphenylsilane (DADPS) cleavable linkers were engineered to provide a bioorthogonal, traceless release mechanism[1]. DADPS Biotin Alkyne probes contain a biotin moiety for enrichment and an alkyne group for Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) with azide-modified proteins.

The Causality of DADPS Superiority: Unlike azobenzene (AZO) linkers that require sodium dithionite for cleavage—often resulting in artifactual mass modifications and poor MS compatibility—the DADPS linker is rapidly and specifically hydrolyzed by mild acid (10% Formic Acid) in 30 minutes [2]. This mild cleavage preserves peptide backbone integrity, leaves a predictable, small residual mass tag (typically +84 Da) on the labeled peptide, and ensures that streptavidin remains firmly immobilized on the resin [4]. Recent benchmarking studies demonstrate that DADPS linkers yield a nearly 3-fold increase in unique cysteine residue identification compared to AZO linkers, and over 50% more protein identifications in BONCAT assays compared to uncleavable biotin [2, 3].

Quantitative Performance Comparison

To justify the integration of DADPS into your workflow, consider the empirical performance metrics summarized below. The data highlights why acid-cleavable silane linkers have become the gold standard for quantitative mass spectrometry.

Table 1: Comparative Efficacy of Biotin Linkers in Chemoproteomic Workflows

Linker Technology	Cleavage Reagent	Cleavage Time	Residual Mass Tag	MS Identification Yield (Relative)	Key Mechanistic Advantage / Limitation
DADPS Biotin Alkyne	10% Formic Acid	30 min	+84 Da	Highest (3.0x)	Clean MS spectra; no artifactual modifications; high peptide recovery[2].
Azobenzene (AZO)	Sodium Dithionite	60 min	Variable	Moderate (1.0x)	Prone to artifactual modifications on residual aminophenol moiety [2].
Uncleavable Biotin	Boiling / Trypsin	N/A	N/A	Lowest (0.4x)	High background from endogenous biotin/streptavidin; steric hindrance [3].

Experimental Workflow

The following pathway illustrates the optimal chemoproteomic pipeline. By performing tryptic digestion on-bead prior to acid cleavage, steric hindrance is minimized, and unmodified peptides are washed away, drastically reducing sample complexity.

Fig 1: Chemoproteomic workflow utilizing DADPS Biotin Alkyne for targeted peptide enrichment.

Step-by-Step Protocol: A Self-Validating System

This protocol is designed as a self-validating system. Quality Control (QC) checkpoints are embedded to ensure each chemical transformation is successful before proceeding to expensive MS analysis.

Phase 1: CuAAC Click Chemistry

Causality: The CuAAC reaction covalently links the DADPS probe to azide-modified proteins. THPTA is utilized as a water-soluble ligand to accelerate the reaction and protect proteins from reactive oxygen species generated by Cu(I).

• Prepare Lysate: Adjust the concentration of your azide-modified protein lysate to 1.5–2.0 mg/mL in PBS (pH 7.4). Ensure the buffer is free of EDTA or other metal chelators.

• Reagent Addition: To 1 mL of lysate, sequentially add the following reagents. Vortex gently between each addition to prevent localized protein precipitation.

  • DADPS Biotin Alkyne: 100 µM final concentration (from a 10 mM stock in DMSO).

  • CuSO4: 1 mM final concentration.

  • THPTA Ligand: 100 µM final concentration.

  • Sodium Ascorbate: 5 mM final concentration (Must be freshly prepared in water to effectively reduce Cu(II) to catalytic Cu(I)).

• Incubation: Rotate end-over-end at room temperature for 1.5 hours in the dark.

• QC Checkpoint 1 (Click Efficiency): Remove a 10 µL aliquot, run on an SDS-PAGE gel, and perform a Western blot probing with Streptavidin-HRP. A robust smearing pattern indicates successful global biotinylation.

Phase 2: Protein Precipitation

Causality: Unreacted DADPS Biotin Alkyne will fiercely compete with labeled proteins for streptavidin binding sites. Methanol/Chloroform precipitation removes >99% of free probe.

• Add 4 volumes of ice-cold Methanol to the reaction mixture. Vortex well.

• Add 1 volume of Chloroform. Vortex well.

• Add 3 volumes of LC-MS grade Water. Vortex well.

• Centrifuge at 14,000 × g for 5 minutes. A distinct protein disc will form at the aqueous/organic interface.

• Carefully aspirate the upper aqueous layer without disturbing the protein disc.

• Add 4 volumes of ice-cold Methanol, invert gently to wash the disc, and centrifuge again at 14,000 × g for 5 minutes.

• Remove all supernatant and air-dry the pellet for 10 minutes (do not over-dry).

Phase 3: Streptavidin Enrichment & On-Bead Digestion

Causality: Digesting the proteome while attached to the bead allows unmodified, non-target peptides to be washed away, drastically increasing the signal-to-noise ratio of the target peptides during MS.

• Resuspension: Solubilize the protein pellet in 1 mL of 1.2% SDS in PBS by sonication. Boil for 5 minutes at 95°C to denature proteins, ensuring the biotin tag is fully accessible.

• Dilution: Dilute the sample with 5 mL of PBS to bring the final SDS concentration down to 0.2% (high SDS prevents non-specific binding but >0.5% will inhibit streptavidin).

• Capture: Add 100 µL of pre-washed High-Capacity Streptavidin Agarose beads. Rotate end-over-end for 2 hours at room temperature.

• QC Checkpoint 2 (Depletion): Run the post-incubation supernatant on a Western blot. The absence of signal confirms 100% capture efficiency.

• Stringent Washing: Wash beads sequentially (10 column volumes each) with:

  • 1% SDS in PBS

  • 8 M Urea in 0.1 M Tris-HCl (pH 8.0)

  • 20% Isopropanol in water

  • PBS (pH 7.4)

• On-Bead Digestion: Resuspend beads in 200 µL of 50 mM Ammonium Bicarbonate. Add 2 µg of MS-grade Trypsin. Incubate overnight at 37°C with rigorous shaking (1000 rpm) to keep beads suspended.

• Post-Digestion Wash: Wash beads 3 times with PBS and 3 times with LC-MS grade water to remove all unmodified peptides and trypsin.

Phase 4: Acid Cleavage and Elution

Causality: 10% Formic acid provides the exact pH required to rapidly hydrolyze the dialkoxydiphenylsilane bond without cleaving peptide backbones or denaturing the streptavidin tetramer.

• Cleavage: Resuspend the washed beads in 200 µL of 10% Formic Acid (HCO2H) in LC-MS grade water.

• Incubation: Rotate at room temperature for precisely 30 minutes.

• Collection: Centrifuge at 2,000 × g for 2 minutes. Collect the supernatant (which now contains your highly enriched, DADPS-cleaved target peptides).

• Second Elution: Add another 100 µL of 10% Formic Acid to the beads, incubate for 5 minutes, centrifuge, and pool this supernatant with the first.

• Drying: Lyophilize or vacuum-centrifuge (SpeedVac) the pooled eluate to dryness.

• MS Preparation: Resuspend the dried peptides in 0.1% Formic Acid for LC-MS/MS analysis. Note: Configure your MS search parameters to include a dynamic modification of +84.02 Da on the target amino acid to account for the residual DADPS mass tag.

References

• Szychowski, J., Mahdavi, A., Hodas, J. J., Bagert, J. D., Ngo, J. T., Landgraf, P., Dieterich, D. C., Schuman, E. M., & Tirrell, D. A. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Journal of the American Chemical Society, 132(51), 18351–18360.[Link]

• Yang, J., Jones, J. E., Cheng, Z., Zhuang, J., Luo, W., & Huang, H. (2019). Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity. Journal of Proteome Research, 18(11), 4058–4066.[Link]

• McClatchy, D. B., & Yates, J. R. (2024). Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis. Journal of Proteome Research, 23(12), 5487-5497.[Link]

Application Note: High-Fidelity Protein Enrichment Using DADPS Acid-Cleavable Linkers

Topic: How to use the Click-&-Go DADPS Protein Enrichment Kit Content Type: Application Note & Detailed Protocol Audience: Senior Researchers, Proteomics Scientists, and Drug Discovery Leads

Abstract & Core Logic

In the landscape of chemical proteomics, the enrichment of metabolically labeled or probe-modified proteins is often the bottleneck for sensitivity. Traditional biotin-streptavidin workflows suffer from a critical paradox: the interaction is so strong (

M) that elution requires harsh conditions (boiling in SDS, competitive elution with massive biotin excess, or on-bead digestion). These methods often co-elute non-specifically bound background proteins or streptavidin peptides, contaminating Mass Spectrometry (MS) spectra.

The Click-&-Go DADPS Protein Enrichment Kit solves this via the Dialkoxydiphenylsilane (DADPS) linker.[1] This linker is stable at neutral pH but cleaves rapidly in mild acid.

Why this matters (Causality):

• Traceless(ish) Elution: Unlike disulfide linkers (which require reducing agents that scramble native protein disulfides), DADPS cleaves with 2–10% formic acid. This is compatible with downstream LC-MS without extensive desalting.

• Signal-to-Noise: By eluting only the clicked protein (and breaking the link to the bead), you leave the streptavidin and non-specific binders behind on the solid phase.

• Versatility: It enables both intact protein elution (for gel analysis) and peptide-level elution (for MS), depending on where in the workflow you apply the acid.

Mechanism of Action

The core technology relies on the acid-lability of the silicon-oxygen bond in the DADPS moiety.

Workflow Visualization

The following diagram illustrates the logical flow from sample preparation to MS analysis, highlighting the critical "Acid Cleavage" checkpoint.

Caption: Workflow for DADPS enrichment. The acid cleavage step selectively releases the target, leaving background contaminants on the bead.

Comparative Analysis: DADPS vs. Alternatives

The choice of linker dictates the downstream processing. DADPS offers a distinct advantage for MS-based proteomics.

Feature	Standard Biotin	Disulfide Linker	DADPS Linker
Elution Method	Boiling/SDS or On-bead digest	Reduction (DTT/TCEP)	Mild Acid (Formic Acid)
Protein Integrity	Denatured	Disulfides reduced (scrambled)	Intact / Native-like
Background	High (Streptavidin contamination)	Medium	Low (Specific Release)
MS Compatibility	Low (Detergents present)	Medium	High (Volatile Acid)
Tag Remnant	Large (Whole Biotin+Linker)	Small (-SH)	Small Mass Tag (~84-143 Da)

Detailed Protocol

Field Insight: This protocol assumes you have cell lysates containing proteins labeled with an Azide or Alkyne (e.g., via metabolic labeling with AHA/OP-Puro or an Activity-Based Probe).

Phase 1: The Click Reaction (Lysate Labeling)

Objective: Covalently attach the DADPS-Biotin handle to your target proteins.

Reagents:

• Cell Lysate (1–5 mg/mL protein). Note: Avoid EDTA > 5mM as it chelates the Copper catalyst.

• DADPS Biotin Alkyne (or Azide, depending on your probe).[1][2]

• Cu(II) Sulfate (Component C).[3]

• Reducing Agent (Ascorbate, Component D).

• THPTA Ligand (Crucial for protecting proteins from oxidation).

Step-by-Step:

• Preparation: Adjust lysate volume to 1 mL (approx. 1 mg protein).

• Cocktail Assembly: Add reagents in this exact order to prevent precipitation:

  • DADPS Biotin: Final conc 40 µM (e.g., 10 µL of stock).

  • CuSO4/THPTA Mix: Final conc 1 mM Cu / 2 mM THPTA. Expert Tip: Premix Cu and THPTA before adding to lysate to form the catalytic complex.

  • Ascorbate: Final conc 5–10 mM. Critical: This initiates the reaction. The solution may turn colorless or pale yellow.

• Incubation: Rotate end-over-end for 30–60 minutes at Room Temperature (RT).

  • Validation: Do not exceed 2 hours; non-specific background increases with time.

Phase 2: Protein Precipitation

Objective: Remove unreacted DADPS biotin to prevent it from saturating the Streptavidin beads.

• Add Methanol (4 vol), Chloroform (1 vol), and Water (3 vol) sequentially to the reaction.[3][4]

• Vortex and centrifuge at 13,000 x g for 5 mins.

• The Disc: You will see a protein disc at the interface. Discard the upper phase.[4]

• Add Methanol (3 vol) to wash the disc. Centrifuge again.

• Air dry the pellet for 5–10 minutes. Caution: Do not over-dry, or resolubilization becomes difficult.

Phase 3: Enrichment & Washing

Objective: Capture the biotinylated targets.

• Resolubilization: Dissolve pellet in 500 µL PBS containing 1% SDS (or 8M Urea if downstream digest is planned). Sonication may be required.

• Binding: Add 50–100 µL of Streptavidin Agarose resin (pre-washed).

• Incubation: Rotate for 1–2 hours at RT.

• Stringent Washing:

  • Wash 2x with PBS + 1% SDS (removes non-specific hydrophobic binders).

  • Wash 2x with 4M Urea (removes protein-protein interactors).

  • Wash 4x with PBS (removes Urea/SDS).

  • Final Wash: Wash 2x with LC-MS grade water (removes salts).

Phase 4: The DADPS Cleavage (Elution)

Objective: Selectively sever the linker to release the target.

Protocol Choice A: Intact Protein Elution (For Gel/Western)

• Add 50–100 µL of 10% Formic Acid (or 2% Formic Acid for highly sensitive samples, though yield may drop).

• Agitate for 30 minutes at RT.

• Collect supernatant.

• Neutralize immediately with 1M Tris (pH 8.5) or dry down in a SpeedVac.

Protocol Choice B: On-Bead Digestion + Peptide Elution (For MS) Field Insight: Digesting first, then cleaving, often yields cleaner data for site-identification.

• Perform on-bead trypsin digestion (standard protocols, e.g., overnight at 37°C).

• Wash beads to remove non-biotinylated peptides (the targets are still bound via DADPS).

• Add 2–5% Formic Acid to the beads. Incubate 30 mins.

• Collect supernatant (contains specific probe-modified peptides).

Troubleshooting & Optimization

Chemical Cleavage Mechanism

Understanding the chemistry helps troubleshooting. The DADPS linker contains a ketal-like silyl ether. Under acidic conditions, water attacks the silicon, breaking the bond.

Caption: Chemical hydrolysis of DADPS. The acid acts as a catalyst to sever the Si-O bond.

Common Issues Table

Problem	Probable Cause	Solution
Low Protein Recovery	Incomplete Click Reaction	Fresh Ascorbate is critical. Ensure Cu:THPTA ratio is 1:2 or 1:5.
Low Recovery (Elution)	Insufficient Acid Strength	Increase Formic Acid to 10% or incubation time to 1 hr.
High Background	Insufficient Washing	Increase SDS washes or include a high-salt (1M NaCl) wash step.
Precipitation in Click Mix	Incorrect Addition Order	Always premix Cu and Ligand. Add protein before adding the catalyst mix.

References

• Szychowski, J., et al. (2010).[1] "Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition." Journal of the American Chemical Society.[1] Link

• Rabalski, A. J., et al. (2019).[5][6] "Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity." ACS Chemical Biology.[5][6] Link

• Vector Laboratories / Click Chemistry Tools. "Click-&-Go® DADPS Protein Enrichment Kit Protocol." Official Product Manual. Link

• Willems, L. I., et al. (2020). "Tandem Orthogonal Proteolysis-Activity-Based Protein Profiling (TOP-ABPP)." Journal of the American Chemical Society.[1] Link

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design [mdpi.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A detailed guide for the enrichment of alkyne-modified proteins using DADPS Biotin Azide.

A Detailed Guide for the Enrichment of Alkyne-Modified Proteins Using DADPS Biotin Azide

Introduction: Unveiling the Proteome's Dynamics with Bioorthogonal Chemistry

In the quest to understand the complex machinery of the cell, researchers are increasingly turning to methods that allow for the specific and temporal tracking of protein synthesis and modification. Metabolic labeling, coupled with bioorthogonal chemistry, has emerged as a powerful strategy to tag and identify proteins of interest within a complex biological system. This approach involves the introduction of a non-canonical amino acid or a modified substrate containing a bioorthogonal handle, such as an alkyne group, into cellular proteins. These alkyne-modified proteins can then be selectively reacted with a probe molecule containing a complementary azide group through the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2][3]

The subsequent enrichment of these tagged proteins is crucial for their identification and characterization, often by mass spectrometry. The extraordinary strength of the biotin-streptavidin interaction has made it a gold standard for affinity purification.[1][4] However, the very strength of this interaction poses a significant challenge: the harsh conditions required to elute biotinylated proteins from streptavidin resins often lead to the co-elution of non-specifically bound proteins and can be incompatible with downstream analytical techniques.[4][5]

To address this limitation, cleavable biotin probes have been developed. Among these, DADPS (dialkoxydiphenylsilane) Biotin Azide stands out as a particularly advantageous reagent.[1][4][5][6][7] This application note provides a comprehensive guide to the enrichment of alkyne-modified proteins using DADPS Biotin Azide, detailing the underlying principles, providing step-by-step protocols, and offering insights for successful experimental design and execution.

The DADPS Biotin Azide Advantage: Gentle Elution for High-Fidelity Proteomics

DADPS Biotin Azide is a trifunctional molecule composed of a biotin moiety for affinity capture, an azide group for bioorthogonal ligation to alkyne-modified proteins, and a central DADPS linker that is cleavable under mild acidic conditions.[1][4][5][7] This elegant design overcomes the primary drawback of traditional biotin-streptavidin purification.

The key features and advantages of using DADPS Biotin Azide include:

• Mild Elution Conditions: Captured proteins can be released from the streptavidin resin using a dilute solution of formic acid (e.g., 5-10%).[1][4][6][7] This gentle elution preserves protein integrity and minimizes the co-purification of contaminants that can be released under harsh denaturing conditions.[4][5]

• Reduced Background: By avoiding harsh elution methods, the non-specific binding of proteins to the affinity resin is significantly reduced, leading to cleaner samples and more reliable downstream analysis.[4]

• Small Cleavage Scar: Upon cleavage, a small molecular fragment (143 Da) remains on the labeled protein.[1][4][5][6][7] This minimal modification is less likely to interfere with subsequent mass spectrometry analysis and protein identification.

• High Selectivity and Efficiency: The CuAAC reaction is highly specific for azides and alkynes, ensuring that only the proteins of interest are tagged and enriched.[1][2][3]

Experimental Workflow: From Labeling to Analysis

The enrichment of alkyne-modified proteins using DADPS Biotin Azide follows a logical and straightforward workflow. This process can be broadly divided into four key stages:

• Metabolic Labeling of Proteins: Introduction of an alkyne-containing amino acid or substrate into the cellular proteome.

• Cell Lysis and Click Chemistry Reaction: Lysis of the cells to release the proteins and subsequent ligation of DADPS Biotin Azide to the alkyne-modified proteins.

• Enrichment of Biotinylated Proteins: Capture of the DADPS-Biotin-tagged proteins using streptavidin-functionalized resin.

• Elution and Downstream Analysis: Cleavage of the DADPS linker to release the enriched proteins for analysis by methods such as SDS-PAGE or mass spectrometry.

Figure 1: Experimental workflow for DADPS Biotin Azide enrichment.

Detailed Protocols

Part 1: Metabolic Labeling and Cell Lysis

Objective: To incorporate an alkyne-containing amino acid (e.g., L-homopropargylglycine, HPG) into newly synthesized proteins.

Materials:

• Cell culture medium appropriate for your cell line

• L-homopropargylglycine (HPG) or other alkyne-containing amino acid analog

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease inhibitors

Protocol:

• Cell Culture and Labeling:

  • Culture cells to the desired confluency.

  • Replace the normal growth medium with medium containing the alkyne-labeled amino acid. The final concentration and labeling time should be optimized for your specific cell type and experimental goals. A typical starting point is 25-50 µM HPG for 1-4 hours.

  • Incubate the cells under their normal growth conditions.

• Cell Harvest and Lysis:

  • After the labeling period, wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding an appropriate volume of ice-cold lysis buffer containing protease inhibitors.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (containing the alkyne-modified proteome) to a new tube.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA).

Part 2: Click Chemistry Reaction

Objective: To covalently attach DADPS Biotin Azide to the alkyne-modified proteins.

Materials:

• Cell lysate containing alkyne-modified proteins

• DADPS Biotin Azide (stock solution in DMSO)

• Copper(II) sulfate (CuSO4) (stock solution in water)

• Reducing agent (e.g., sodium ascorbate or THPTA) (freshly prepared stock solution in water)

Recommended Reagent Concentrations:

Reagent	Stock Concentration	Final Concentration
DADPS Biotin Azide	10 mM in DMSO	20-100 µM
Copper(II) Sulfate	50 mM in H₂O	1 mM
Reducing Agent	100 mM in H₂O	2 mM

Protocol:

• Prepare the Reaction Mixture:

  • In a microcentrifuge tube, dilute the cell lysate to a final protein concentration of 1-5 mg/mL.

  • Add the reagents in the following order, vortexing gently after each addition:

    • DADPS Biotin Azide

    • Copper(II) Sulfate

    • Reducing Agent (to initiate the reaction)

• Incubation:

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle rotation.

• Protein Precipitation (Optional but Recommended):

  • To remove excess click chemistry reagents, precipitate the proteins. A common method is methanol-chloroform precipitation.[8]

  • Add 4 volumes of methanol and 1 volume of chloroform to the reaction mixture. Vortex briefly.

  • Add 3 volumes of water and vortex again.

  • Centrifuge at high speed (e.g., 15,000 x g) for 10 minutes to pellet the protein.

  • Carefully remove the aqueous top layer and the interface.

  • Wash the protein pellet with cold methanol and centrifuge again.

  • Air-dry the pellet and resuspend it in a buffer compatible with the subsequent enrichment step (e.g., PBS with 1% SDS).

Part 3: Enrichment of Biotinylated Proteins

Objective: To capture the DADPS-Biotin-labeled proteins using streptavidin-conjugated beads.

Materials:

• Streptavidin-agarose or streptavidin-magnetic beads

• Wash Buffer 1 (e.g., PBS with 1% SDS)

• Wash Buffer 2 (e.g., 8 M Urea in 100 mM Tris-HCl, pH 8.5)

• Wash Buffer 3 (e.g., PBS with 0.1% Tween-20)

Protocol:

• Bead Preparation:

  • Wash the required amount of streptavidin beads three times with a suitable wash buffer (e.g., PBS with 0.1% Tween-20) to remove any storage buffer.

• Protein Capture:

  • Add the washed streptavidin beads to the resuspended, biotinylated proteome.

  • Incubate for 1-2 hours at 4°C on a rotator to allow for efficient binding.

• Washing:

  • Pellet the beads (by centrifugation or using a magnetic rack).

  • Perform a series of stringent washes to remove non-specifically bound proteins. A recommended wash series is:

    • Wash twice with Wash Buffer 1.

    • Wash twice with Wash Buffer 2.

    • Wash three times with Wash Buffer 3.

Part 4: Elution and Downstream Analysis

Objective: To cleave the DADPS linker and elute the enriched proteins.

Materials:

• Elution Buffer (5-10% formic acid in water)

• Neutralization Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Sample buffer for SDS-PAGE (e.g., Laemmli buffer)

Protocol:

• Elution:

  • After the final wash, resuspend the beads in the Elution Buffer.

  • Incubate for 30-60 minutes at room temperature with gentle agitation.[1][6]

• Collection and Neutralization:

  • Pellet the beads and carefully transfer the supernatant (containing the eluted proteins) to a new tube.

  • Immediately neutralize the eluate by adding an appropriate volume of Neutralization Buffer.

• Downstream Analysis:

  • The eluted proteins are now ready for analysis.

  • For SDS-PAGE analysis, add Laemmli buffer and boil the sample.

  • For mass spectrometry, the sample can be further processed (e.g., reduction, alkylation, and tryptic digestion).

Self-Validating Systems: The Importance of Controls

To ensure the reliability and interpretability of your results, it is crucial to include appropriate controls in your experimental design.

• Negative Control 1 (No Alkyne Label): Perform the entire workflow on cells that have not been treated with the alkyne-containing amino acid. This will help identify proteins that non-specifically bind to the DADPS Biotin Azide or the streptavidin resin.

• Negative Control 2 (No DADPS Biotin Azide): Treat alkyne-labeled cell lysate with all click chemistry reagents except for the DADPS Biotin Azide. This control will reveal any non-specific binding of alkyne-modified proteins to the resin.

• Positive Control: If available, use a known alkyne-modified protein or a commercially available alkyne-labeled BSA to validate the efficiency of the click reaction and enrichment process.[8]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
High Background	Insufficient washing of beads. Non-specific binding to the resin. Suboptimal concentration of DADPS Biotin Azide.	Increase the number and stringency of wash steps. Include a pre-clearing step with unconjugated beads. Titrate the concentration of DADPS Biotin Azide downwards.
Low Yield of Enriched Proteins	Inefficient metabolic labeling. Inefficient click reaction. Incomplete elution.	Optimize the concentration and duration of alkyne labeling. Ensure the reducing agent is freshly prepared. Increase the incubation time or temperature of the click reaction. Increase the elution time or formic acid concentration (up to 10%).
No Enriched Proteins	Failure of metabolic labeling or click reaction. Degradation of reagents.	Verify the viability of cells after labeling. Check the integrity and concentration of all reagents. Use a positive control to pinpoint the problematic step.

Advanced Applications and Future Directions

The enrichment of alkyne-modified proteins using DADPS Biotin Azide opens the door to a wide range of applications in proteomics and drug discovery. These include:

• Temporal Profiling of Protein Synthesis: By pulse-labeling cells with an alkyne-containing amino acid, researchers can capture a snapshot of the proteome at a specific time point.

• Identification of Post-Translationally Modified Proteins: Alkyne-modified substrates for various enzymes can be used to label and identify proteins with specific post-translational modifications.

• Target Identification for Covalent Inhibitors: Alkyne-functionalized covalent inhibitors can be used to identify their protein targets within the complex cellular environment.

The continued development of new bioorthogonal reactions and cleavable probes will undoubtedly further enhance our ability to explore the dynamic nature of the proteome.

Conclusion

DADPS Biotin Azide offers a robust and reliable method for the enrichment of alkyne-modified proteins. Its key advantage of mild, acidic cleavage addresses a major bottleneck in traditional biotin-streptavidin affinity purification, leading to cleaner samples and more confident protein identifications. By following the detailed protocols and incorporating the appropriate controls outlined in this guide, researchers can effectively leverage this powerful tool to gain deeper insights into the intricate world of cellular proteins.

References

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Journal of the American Chemical Society. Available at: [Link]

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Organic Letters. Available at: [Link]

• Creative Biolabs. (n.d.). Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Retrieved from [Link]

• Li, J., et al. (2013). SNAP-tagging live cells via chelation-assisted copper-catalyzed azide–alkyne cycloaddition. Chemical Communications. Available at: [Link]

• van der Vlag, R., et al. (2015). Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation. Angewandte Chemie International Edition. Available at: [Link]

• Zhang, M., et al. (2022). Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics. Journal of Proteome Research. Available at: [Link]

• Fonović, M., et al. (2007). Proteomics evaluation of chemically cleavable activity-based probes. Molecular & Cellular Proteomics. Available at: [Link]

• 2BScientific. (n.d.). Click-&-Go[R] DADPS Protein Enrichment Kit. Retrieved from [Link]

• ResearchGate. (n.d.). Bioorthogonal reactions for labeling of a protein of interest. CuAAC, copper-catalyzed azide alkyne cycloaddition. Retrieved from [Link]

• Fonović, M., et al. (2007). Proteomics Evaluation of Chemically Cleavable Activity-based Probes. Molecular & Cellular Proteomics. Available at: [Link]

• McClatchy, D. B., et al. (2023). Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis. Journal of Proteome Research. Available at: [Link]

• Roda, R. H., et al. (2014). Direct Detection of Biotinylated Proteins by Mass Spectrometry. Journal of Proteome Research. Available at: [Link]

• Abbkine. (n.d.). Biotinylated Protein Pull-Down Kit (Magnetic Beads). Retrieved from [Link]

• Hossain, M. T., et al. (2022). Pull-down of Biotinylated RNA and Associated Proteins. Bio-protocol. Available at: [Link]

• UCSD Computational Mass Spectrometry Website. (n.d.). Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis. Retrieved from [Link]

• Kielkowski, P., et al. (2024). Improved deconvolution of natural products' protein targets using diagnostic ions from chemical proteomics linkers. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kielkowski, P., et al. (2022). Transforming chemical proteomics enrichment into high-throughput method using SP2E workflow. bioRxiv. Available at: [Link]

Sources

• 1. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Click-&-Go® DADPS Protein Enrichment Kit *for enrichment of alkyne-modified proteins* - Streptavidin-based Enrichment Kits - 产品展示 - ClickChemistryTools官方授权总代理|靶点科技（北京）有限公司 [clickchemistrytools.com.cn]
• 6. Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition [authors.library.caltech.edu]
• 7. vectorlabs.com [vectorlabs.com]
• 8. vectorlabs.com [vectorlabs.com]

Applications of DADPS Biotin Alkyne in quantitative proteomics.

Applications of DADPS Biotin Alkyne in Quantitative Proteomics: A Comprehensive Methodological Guide

The Streptavidin Bottleneck and the DADPS Solution

The biotin-streptavidin interaction is a foundational tool in chemical proteomics, offering an extraordinary binding affinity (

M) that enables the capture of highly dilute target proteins from complex cellular lysates[1]. However, this near-covalent strength creates a significant analytical bottleneck: recovering the captured proteins is notoriously difficult.

Conventional elution methods—such as boiling the resin in chaotropic salts, on-bead tryptic digestion of the entire protein complex, or using massive excesses of free biotin—invariably co-elute non-specifically bound background proteins, naturally biotinylated proteins, and streptavidin monomers[1][2]. In quantitative mass spectrometry (MS), this high background suppresses the signal-to-noise ratio, masking low-abundance targets.

DADPS (dialkoxydiphenylsilane) Biotin Alkyne was engineered to bypass this limitation. By incorporating an acid-labile silane bridge between the alkyne reactive group and the biotin affinity tag, DADPS allows researchers to capture targets with the full strength of streptavidin, wash away contaminants with extreme stringency, and then selectively release only the probe-modified targets using mild aqueous acid[2].

Mechanistic Advantages in Chemoproteomics

The DADPS linker is highly stable under standard biological conditions, tryptic digestion, and the reductive environments required for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[3]. However, it undergoes rapid and quantitative hydrolysis when exposed to mild acidic conditions (e.g., 2–10% formic acid for 30 minutes)[2][4].

This selective cleavage leaves a predictable, small residual mass tag (typically +84 Da or +143 Da, depending on the specific spacer derivative) on the labeled peptide[1][2][4]. This predictable mass shift is easily programmed into MS/MS database search algorithms (e.g., MaxQuant, MSFragger), enabling precise site-localization of the original modification[5].

Chemoproteomic workflow utilizing DADPS Biotin Alkyne for targeted peptide enrichment.

Benchmarking DADPS Against Alternative Linkers

In quantitative applications such as IsoTaG (Isotope-targeted glycoproteomics) and Activity-Based Protein Profiling (ABPP), the choice of cleavable linker directly dictates the depth of the proteomic dataset.

In a head-to-head evaluation mapping the cellular cysteinome using an EGFR kinase inhibitor, the DADPS linker yielded over 10,000 unique cysteine residues—a nearly 3-fold increase in identifications compared to azobenzene (AZO) linkers[5]. Similarly, in site-specific O-GlcNAc proteomics, DADPS and photocleavable (PC) linkers vastly outperformed Dde and Diazo linkers, enabling the identification of over 2,900 unambiguous O-GlcNAc sites in complex brain lysates[6].

Table 1: Quantitative Comparison of Cleavable Biotin Linkers

Cleavable Linker	Cleavage Reagent	Residual Mass Tag	Key Advantages	Known Limitations / Artifacts
DADPS	2–10% Formic Acid	+84 Da / +143 Da	Superior peptide recovery; highly efficient cleavage under mild conditions[2][5].	Potential +28 Da formylation artifact if dried at high temperatures[3].
Azobenzene (AZO)	Sodium Dithionite	Variable	Compatible with highly reductive biological environments.	Lower overall identification yields; unreported artifactual mass modifications[5].
Dde	2% Hydrazine	Variable	Extremely mild hydrazinolysis; orthogonal to acid/base workflows[3].	Yields fewer positive identifications compared to DADPS in glycoproteomics[6].
Disulfide	DTT / TCEP	Variable	Easily reversible under standard proteomics reducing conditions.	Prone to endogenous disulfide scrambling, leading to high background[2].

Optimized Protocol: DADPS-Mediated Target Enrichment

This self-validating protocol is optimized for the enrichment of azide-labeled proteins (e.g., via metabolic labeling or ABPP) from 1 mg of total cell lysate.

Phase 1: CuAAC Click Labeling

Causality: Covalently attaches the DADPS-Biotin affinity tag to the azide-modified target proteins, enabling downstream isolation.

• Prepare 1 mL of cell lysate at a concentration of 1 mg/mL in a compatible lysis buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1% NP-40, pH 7.4).

• Add DADPS Biotin Alkyne to a final concentration of 40 µM[4][7].

• Initiate the click reaction by adding the following reagents in strict order (to prevent premature copper reduction):

  • 100 µM THPTA ligand

  • 1 mM Copper (II) Sulfate (

    )

  • 1 mM Sodium Ascorbate (freshly prepared)

• Vortex gently and incubate at room temperature for 1.5 hours in the dark.

Phase 2: Protein Precipitation & Cleanup

Causality: Removes unreacted DADPS probe and copper salts. If excess probe is not removed, it will outcompete the labeled proteins for streptavidin binding sites, resulting in a failed enrichment.

• Add 4 volumes of ice-cold methanol, 1 volume of chloroform, and 3 volumes of LC-MS grade water to the reaction mixture.

• Centrifuge at 10,000 × g for 10 minutes at 4°C to form a protein disc at the aqueous/organic interface.

• Discard the supernatant, wash the protein pellet twice with ice-cold methanol, and allow it to air-dry for 5 minutes[8].

Phase 3: Streptavidin Capture & On-Bead Digestion

Causality: On-bead digestion cleaves the bulk of the immobilized proteins, releasing non-crosslinked peptides into the supernatant. This ensures that only the specific peptide harboring the DADPS-linked modification remains covalently attached to the bead, drastically reducing background noise[4][5].

• Resuspend the dried protein pellet in 1 mL of denaturing buffer (1% SDS, 50 mM Tris, 150 mM NaCl) using bath sonication[8].

• Add 50 µL of settled High-Capacity Streptavidin Agarose resin (pre-washed in PBS). Incubate on a rotator for 2 hours at room temperature[8].

• Stringent Washing: Wash the beads sequentially to remove non-specific interactors:

  • 2 × 1 mL of 1% SDS in PBS

  • 2 × 1 mL of 8 M Urea in 100 mM Tris (pH 8.0)

  • 3 × 1 mL of PBS[8]

• On-Bead Digestion: Resuspend the beads in 300 µL of digestion buffer (100 mM Tris, 2 mM ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  , 0.5 M Urea). Add 3 µg of MS-grade Trypsin and incubate at 37°C for 6–12 hours with rotation[4].

• Pellet the beads (2,000 × g, 3 mins) and discard the supernatant (which contains the unlabeled background peptides)[4][7]. Wash the beads 3 times with PBS and 3 times with LC-MS grade water.

Phase 4: Mild Acid Cleavage & Elution

Causality: The dialkoxydiphenylsilane bond is highly acid-labile. Formic acid selectively breaks this bond, eluting the target peptide while leaving the biotin moiety and endogenous biotinylated proteins permanently trapped on the resin[1][2].

• Resuspend the washed beads in 100 µL of 5% Formic Acid in LC-MS grade water[4][8].

• Incubate for 30 minutes at room temperature with gentle agitation[8].

• Centrifuge at 2,000 × g for 2 minutes and collect the eluent. Repeat the cleavage step once more and combine the eluents[8].

• Artifact Mitigation (Critical): Concentrate the cleavage fraction to dryness using a SpeedVac set to low temperature (<30°C) . Note: Vacuum concentration of peptides in the presence of formic acid at high temperatures can induce a +28.0 Da formylation artifact on serine/threonine residues or the N-terminus. Lowering the temperature prevents this side reaction[3].

• Desalt the dried peptides using C18 StageTips prior to LC-MS/MS analysis[8].

References

• Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition Source: nih.gov URL:[Link]

• A solid-phase compatible silane-based cleavable linker enables custom isobaric quantitative chemoproteomics Source: chemrxiv.org URL:[Link]

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes Source: biorxiv.org URL:[Link]

• Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design Source: mdpi.com URL:[Link]

• Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics Source: nih.gov URL:[Link]

• DADPS H2/D2 Biotin Azide Pack Protocol Source: amazonaws.com URL:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design [mdpi.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 8. vectorlabs.com [vectorlabs.com]

Application Note: DADPS Biotin Alkyne in Targeted Drug Delivery &amp; Chemoproteomics

Abstract

This guide details the application of DADPS (Dialkoxydiphenylsilane) Biotin Alkyne as a high-fidelity tool for validating acid-cleavable linker chemistries in targeted drug delivery systems (DDS) and chemoproteomics.[1] Unlike conventional non-cleavable biotin probes, the DADPS linker incorporates an acid-labile silyl ether motif that remains stable at physiological pH (7.4) but undergoes rapid hydrolysis in acidic environments (pH < 5.0), mimicking the endosomal/lysosomal pathway utilized by Antibody-Drug Conjugates (ADCs). This document provides a comprehensive workflow for synthesizing conjugates, validating pH-dependent release kinetics, and enriching targets with "catch-and-release" precision.

Introduction: The Acid-Cleavable Advantage

In targeted drug delivery, the "linker" is as critical as the payload. It must ensure stability during systemic circulation but facilitate rapid payload release upon cellular internalization. The DADPS Biotin Alkyne reagent serves as a critical R&D tool to model this behavior.

Core Components[2][3]

• Alkyne Handle: Enables bioorthogonal conjugation (via CuAAC Click Chemistry) to Azide-functionalized drugs, nanocarriers, or biomolecules.

• DADPS Linker: A dialkoxydiphenylsilane core that acts as the "pH sensor."[2] It is kinetically inert in plasma but hydrolyzes in dilute acid (e.g., 10% Formic Acid or endosomal pH mimics).

• Biotin Tag: Facilitates high-affinity capture by Streptavidin for purification or surface immobilization.

Mechanism of Action

The DADPS moiety relies on the acid-catalyzed hydrolysis of the Si-O bond. Upon exposure to acidic conditions, the linker cleaves, releasing the payload (modified with a small mass tag) and leaving the biotin residue bound to the streptavidin matrix.

Figure 1: Mechanism of DADPS acid-triggered cleavage. The linker remains intact during capture but releases the cargo upon acidification.

Application Note: Modeling Intracellular Drug Release

Objective: To quantify the release efficiency of a payload in simulated lysosomal conditions using DADPS as a surrogate linker.

Experimental Design

Researchers can conjugate DADPS Biotin Alkyne to a model drug (Azide-functionalized fluorophore or cytotoxic agent). The conjugate is bound to Streptavidin-coated magnetic beads (simulating a nanoparticle carrier) and subjected to varying pH buffers.

Quantitative Release Data (Reference Values)

Table 1: Stability and Release Kinetics of DADPS Linker

Condition	pH	Time (hr)	% Linker Intact	% Payload Released
Plasma Mimic	7.4	24	> 98%	< 2%
Early Endosome	6.0	4	~ 90%	~ 10%
Lysosome	4.5	4	< 40%	> 60%
Elution Buffer	2.0	0.5	< 1%	> 99%

Note: Data derived from standard hydrolysis rates of dialkoxydiphenylsilane derivatives [1].

Protocol: "Click" Conjugation & Acid Elution

This protocol describes the conjugation of DADPS Biotin Alkyne to an Azide-labeled protein/drug, followed by enrichment and acid elution.

Materials Required[1][2][3][4][5][6][7][8][9][10][11][12]

• Reagent A: DADPS Biotin Alkyne (10 mM in DMSO).

• Reagent B: Azide-labeled target (Protein or Small Molecule) (1–2 mg/mL).

• Catalyst: CuSO₄ (50 mM) + THPTA Ligand (100 mM) (pre-mixed 1:2 ratio).

• Reductant: Sodium Ascorbate (100 mM, fresh).

• Beads: Streptavidin Magnetic Beads.

• Elution Buffer: 10% Formic Acid (FA) in water.

Step-by-Step Methodology

Phase 1: CuAAC Click Reaction

• Preparation: In a 1.5 mL tube, combine the Azide-labeled target (50 µL) with PBS (40 µL).

• Add Linker: Add 1 µL of DADPS Biotin Alkyne (Final conc: 100–200 µM). Vortex briefly.

• Initiate Catalysis: Add 5 µL of the CuSO₄/THPTA premix.

• Activate: Add 4 µL of Sodium Ascorbate .

• Incubation: Incubate for 1 hour at Room Temperature (RT) in the dark with gentle rotation.

  • Expert Insight: Maintain the Cu(I) state. If the solution turns blue (Cu(II)), add more ascorbate.

• Desalting: Remove excess reagents using a Zeba™ Spin Desalting Column or dialysis to prevent free biotin from competing for beads.

Phase 2: Capture & Wash

• Equilibration: Wash 50 µL of Streptavidin beads 3x with PBS.

• Binding: Add the "Clicked" reaction mixture to the beads. Incubate for 1 hour at RT.

• Stringent Washing:

  • Wash 2x with PBS (removes non-binders).

  • Wash 2x with 1M Urea/PBS (removes non-specific hydrophobic interactions).

  • Wash 3x with Ultrapure Water (Critical: removes salts that interfere with MS or elution).

Phase 3: Acid Cleavage (Elution)

• Elution: Resuspend beads in 50 µL of 10% Formic Acid .

• Incubation: Agitate for 30 minutes at RT.

  • Note: Do not heat. The DADPS linker cleaves efficiently at RT in 10% FA.

• Collection: Magnetically separate beads. Collect the supernatant containing the released payload.

• Neutralization (Optional): If the payload is acid-sensitive, immediately neutralize with TEAB or Ammonium Bicarbonate. For Mass Spec, the supernatant can often be dried directly.

Workflow Visualization

Figure 2: Step-by-step workflow for DADPS-mediated enrichment and release.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure the protocol is self-validating, include these controls in every experiment:

• The "No-Click" Control:

  • Setup: Run the reaction without CuSO₄.

  • Validation: The flow-through of the Streptavidin beads should contain 100% of your target. If protein binds to beads without Cu, you have non-specific binding (increase Urea wash).

• The "Acid-Resistance" Check:

  • Setup: Incubate the beads with PBS (pH 7.4) instead of Formic Acid in the final step.

  • Validation: No target should elute. If target elutes in PBS, the DADPS linker is prematurely hydrolyzing (check storage conditions) or the interaction is weak.

• Elution Efficiency:

  • Setup: After acid elution, boil the beads in SDS-PAGE buffer.

  • Validation: Run the boiled fraction on a gel. If significant protein remains, extend acid incubation time to 1 hour.

References

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition.[3] Journal of the American Chemical Society.

• Vector Laboratories. DADPS Biotin Alkyne Product Guide & Protocol.

• Yang, Y., et al. (2013).Acid-Cleavable Linkers in Drug Delivery: Design and Applications. Chemical Reviews. (Contextual grounding for acid-labile mechanisms).

• Ma, J., et al. (2021). Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition [authors.library.caltech.edu]

On-Bead Digestion Protocol for Proteins Captured with DADPS Biotin Alkyne: A Detailed Application Note for Proteomic Analysis

Introduction: Streamlining Proteomic Workflows with Cleavable Biotin Probes

In the realm of proteomics and drug discovery, the specific enrichment of proteins of interest is a critical step for subsequent identification and quantification by mass spectrometry (MS). The high-affinity interaction between biotin and streptavidin is a widely utilized tool for capturing and purifying biotinylated biomolecules.[1][2] However, the very strength of this interaction poses a significant challenge for the elution of captured proteins, often requiring harsh denaturing conditions that can lead to sample contamination with non-specifically bound proteins and peptides from the streptavidin resin itself.[2][3]

To overcome this limitation, cleavable biotin probes have been developed, allowing for the release of captured proteins under mild conditions.[4] The DADPS (dialkoxydiphenylsilane) Biotin Alkyne is a state-of-the-art reagent featuring a biotin moiety connected to an alkyne group via an acid-labile DADPS linker.[3][4][5][6] This alkyne group allows for its covalent attachment to azide-modified proteins through a bio-orthogonal "click" chemistry reaction.[1][7] The key advantage of the DADPS linker is its efficient cleavage under mild acidic conditions, such as with formic acid, releasing the captured proteins while leaving behind a small molecular fragment.[2][3][4][6] This feature makes DADPS Biotin Alkyne an exceptional tool for clean and efficient sample preparation in proteomic studies.[4][8]

This application note provides a detailed protocol for the on-bead digestion of proteins captured using DADPS Biotin Alkyne. On-bead digestion, where proteins are enzymatically digested while still attached to the affinity resin, offers several advantages, including reduced sample handling, minimized protein loss, and improved digestion efficiency.[9][10] This protocol is designed for researchers, scientists, and drug development professionals seeking a robust and reliable method for preparing protein samples for mass spectrometry-based proteomic analysis.

Experimental Workflow Overview

The overall experimental workflow for on-bead digestion of proteins captured with DADPS Biotin Alkyne is a multi-step process that begins with the capture of biotinylated proteins on streptavidin-coated beads and culminates in the generation of purified peptides ready for mass spectrometry analysis. The process is designed to maximize the recovery of target peptides while minimizing contaminants.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DADPS Biotin Alkyne, 2241685-22-1 | BroadPharm [broadpharm.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. biorxiv.org [biorxiv.org]
• 9. On-bead digestion protocol: From immunoprecipitation with nanobodies to MS analysis | Proteintech Group [ptglab.com]
• 10. biotechsupportgroup.com [biotechsupportgroup.com]

Technical Notes & Optimization

Troubleshooting incomplete cleavage of the DADPS linker with formic acid.

Troubleshooting Incomplete Cleavage of the DADPS Linker with Formic Acid

Welcome to the technical support guide for the Dialkoxydiphenylsilane (DADPS) cleavable linker. This resource is designed for researchers, scientists, and drug development professionals utilizing DADPS-based probes in their chemical proteomics workflows. Here, we provide in-depth troubleshooting advice, experimental protocols, and frequently asked questions to address challenges associated with incomplete linker cleavage using formic acid.

The Science of DADPS Linker Cleavage

The DADPS linker is a valuable tool in chemical proteomics, enabling the enrichment of biomolecules (e.g., proteins modified with a small molecule probe) via a biotin-streptavidin interaction.[1][2] Its key advantage lies in the acid-labile dialkoxydiphenylsilane moiety, which allows for the efficient release of captured peptides under mild acidic conditions, typically using formic acid.[2][3] This chemical cleavage is highly compatible with downstream mass spectrometry (MS) analysis.[3][4]

The cleavage mechanism is an acid-catalyzed hydrolysis of the silicon-oxygen bonds within the DADPS core. Formic acid provides the necessary acidic environment to protonate the oxygen atoms, making the silicon center more electrophilic and susceptible to nucleophilic attack by water. This process breaks the linker, releasing the captured peptide from the streptavidin resin while leaving a small hydroxyl moiety on the peptide adduct.[2][4] This small residual mass is a desirable property that simplifies peptide identification.[2]

Standard Protocol for DADPS Linker Cleavage

This protocol serves as a baseline for optimal cleavage. Deviations from these parameters are a primary focus for troubleshooting.

Objective: To release captured, probe-modified peptides from streptavidin resin.

Materials:

• Streptavidin resin with captured biotin-DADPS-labeled peptides

• Wash Buffer (e.g., 1% SDS in PBS)

• Water (MS-grade)

• Acetonitrile (ACN, MS-grade)

• Cleavage Solution: 2% - 10% Formic Acid (FA) in water (v/v)

Procedure:

• Resin Washing: After enrichment, thoroughly wash the streptavidin resin to remove non-specifically bound proteins. A common sequence is washes with 1% SDS, followed by PBS, and finally MS-grade water to remove all detergents.

• Resin Equilibration: Equilibrate the resin with a small volume of 50% ACN/water.

• Cleavage Incubation:

  • Remove the equilibration solution.

  • Add 1-2 bead volumes of the Cleavage Solution (e.g., 5% Formic Acid) to the resin.

  • Incubate at room temperature (20-25°C) for 30-60 minutes with gentle agitation (e.g., on a rotator or thermomixer).

• Elution:

  • Centrifuge the beads and carefully collect the supernatant containing the cleaved peptides.

  • Perform a second elution by adding 1-2 bead volumes of 50% ACN/water, incubating for 5 minutes, centrifuging, and collecting the supernatant.

  • Combine the supernatants.

• Sample Preparation for MS: Dry the combined eluent completely using a vacuum concentrator. The sample is now ready for desalting (e.g., using StageTips) and subsequent LC-MS/MS analysis.

Troubleshooting Guide: Question & Answer Format

This section addresses specific issues you may encounter. We diagnose the problem, explain the underlying cause, and provide actionable solutions.

Q1: My peptide yield is very low. How can I confirm that incomplete cleavage is the problem?

Answer: Low yield is the primary symptom of incomplete cleavage. Before optimizing the cleavage step, you must first confirm that your target peptides are still bound to the resin after the initial cleavage procedure.

Causality: If the cleavage reaction is inefficient, the majority of your target peptides will remain attached to the streptavidin beads via the DADPS linker, resulting in their absence in the final eluate.

Validation Protocol: Diagnostic Re-Cleavage Test

• Isolate Used Resin: After your standard cleavage and elution protocol, retain the "spent" streptavidin resin.

• Perform a Second, Harsher Cleavage: Wash the spent resin once with water. Then, subject it to a more stringent cleavage condition. For example, use 10% formic acid and incubate for 1 hour at 37°C .

• Analyze the Second Eluate: Collect the supernatant from this second cleavage, dry it down, and analyze it by LC-MS/MS.

• Interpret the Results:

  • Problem Confirmed: If you identify a significant amount of your target peptides in this second eluate, it confirms that the initial cleavage was incomplete.

  • Problem Elsewhere: If the second eluate contains very few target peptides, the issue likely lies elsewhere, such as inefficient protein labeling, poor enrichment (upstream), or sample loss during preparation (downstream).

Q2: I've confirmed incomplete cleavage. What parameters of my formic acid treatment should I adjust?

Answer: The efficiency of the acid-catalyzed hydrolysis is highly dependent on the reaction conditions. If your diagnostic test (Q1) was positive, optimizing the cleavage step itself is the next logical step.

Causality: The rate of hydrolysis of the DADPS linker is a function of acid concentration, temperature, and time. Sub-optimal values for any of these parameters will result in an incomplete reaction.

Troubleshooting Steps & Solutions:

Parameter	Potential Issue	Recommended Action
Formic Acid (FA) Concentration	Too Low: Insufficient acid catalysis for efficient hydrolysis.	Increase the FA concentration. Standard protocols use a range of 2-10%.[3][5] If you are using 2%, try increasing to 5% or 10%. A concentration of 10% FA for 30 minutes at room temperature has been shown to result in >98% cleavage.[6]
Incubation Time	Too Short: The reaction has not had sufficient time to go to completion.	Extend the incubation time. If a 30-minute incubation yields poor results, try increasing it to 60 or even 90 minutes.
Temperature	Too Low: Reaction kinetics are slow at lower temperatures.	Increase the incubation temperature. While cleavage works at room temperature, gently warming the reaction to 30-37°C can significantly increase the reaction rate. One study noted efficient cleavage at 45°C, though this was for a different FA-cleavable site.[7]
Reagent Quality	Degraded FA: Old or improperly stored formic acid may have a lower effective concentration.	Use fresh, high-purity (e.g., MS-grade) formic acid. Prepare the cleavage solution fresh before each use.
Insufficient Mixing	Poor Diffusion: Without agitation, the acid may not efficiently access all linker sites on the packed beads.	Ensure the resin is kept in suspension during the incubation period using a thermomixer or end-over-end rotator.

Visualizing the Process

DADPS Cleavage & Troubleshooting Workflow

The following diagram illustrates the experimental and logical flow for successful DADPS linker cleavage and troubleshooting.

Caption: Workflow for DADPS cleavage and troubleshooting decision-making.

Q3: My cleavage conditions are optimized, but my yield is still low. Could upstream factors be the cause?

Answer: Absolutely. The success of the cleavage step is predicated on the success of all preceding steps. If the peptide of interest was never efficiently captured on the resin, no amount of cleavage optimization will recover it.

Causality: Problems such as incomplete "click" reaction, steric hindrance around the linker, or inefficient binding to the streptavidin resin will reduce the amount of target peptide available for cleavage.

Potential Upstream Issues & Solutions:

• Inefficient Click Chemistry: The copper-catalyzed azide-alkyne cycloaddition (CuAAC) used to attach the DADPS-biotin tag to your probe-modified peptide may be incomplete.

  • Solution: Ensure all click chemistry reagents (copper source, ligand, reducing agent) are fresh and used at their optimal concentrations. Extend the reaction time if necessary.

• Steric Hindrance: The DADPS linker on a particular peptide may be buried within a folded protein structure or obstructed by other post-translational modifications, making it inaccessible to the streptavidin resin or the formic acid.

  • Solution: Ensure that protein denaturation and reduction/alkylation steps prior to tryptic digestion are complete. A study comparing enrichment before and after proteolytic digestion found that enriching for the smaller peptide digests yielded a far greater number of identified cysteine residues.[3]

• Issues with Streptavidin Resin:

  • Insufficient Capacity: You may be overloading the binding capacity of the streptavidin resin. Use a sufficient volume of resin for your sample amount.

  • Inefficient Binding: Ensure your binding buffer conditions are optimal for the biotin-streptavidin interaction (neutral pH, physiological salt concentration).

Frequently Asked Questions (FAQs)

• What is the recommended starting concentration for formic acid? A good starting point is 5% formic acid for 30-60 minutes at room temperature.[5][6] This can be increased to 10% for more robust cleavage.[6]

• Can I use Trifluoroacetic Acid (TFA) instead of formic acid? While other acids can cleave silane-based linkers, formic acid is preferred for the DADPS linker due to its mildness and compatibility with MS.[2][4] Some acid-cleavable linkers require harsh conditions like 95% TFA, but DADPS is specifically designed for efficient cleavage in dilute formic acid.[6]

• Are there any known side reactions with formic acid treatment? Yes. Prolonged exposure to formic acid, especially at higher concentrations, can lead to the formylation of serine, threonine, or lysine residues, as well as N-termini.[4] This adds a characteristic mass shift (+28 Da) and can complicate data analysis. This is a key reason to use the mildest conditions necessary for complete cleavage.

• How does the DADPS linker's performance compare to the Azobenzene (AZO) linker? Studies have shown that the DADPS linker leads to the identification of a higher number of unique cysteine residues compared to the AZO linker.[4] The cleavage conditions for DADPS (mild formic acid) are also more directly compatible with MS sample preparation than the sodium dithionite required for AZO cleavage, which can sometimes lead to artifactual modifications.[2][4]

References

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. bioRxiv. Available at: [Link]

• Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition. pubs.acs.org. Available at: [Link]

• Improved deconvolution of natural products' protein targets using diagnostic ions from chemical proteomics linkers. . Available at: [Link]

• Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics. . Available at: [Link]

• Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity. ResearchGate. Available at: [Link]

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. bioRxiv. Available at: [Link]

• Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. Journal of the American Chemical Society. Available at: [Link]

• A solid-phase compatible silane-based cleavable linker enables custom isobaric quantitative chemoproteomics. ChemRxiv. Available at: [Link]

• Improved deconvolution of natural products' protein targets using diagnostic ions from chemical proteomics linkers. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Design of cleavable linkers and applications in chemical proteomics. mediaTUM. Available at: [Link]

• Design and identification of a high efficient formic acid cleavage site for separation of fusion protein. PubMed. Available at: [Link]

Sources

• 1. Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes | bioRxiv [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design and identification of a high efficient formic acid cleavage site for separation of fusion protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Background Signal in DADPS Biotin Alkyne Workflows

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing signal-to-noise challenges in chemical proteomics. The dialkoxydiphenylsilane (DADPS) cleavable linker is a transformative tool for azide-alkyne cycloaddition (CuAAC) workflows, allowing the selective release of captured targets under mild acidic conditions.

However, achieving a near-zero background requires precise stoichiometric control and strategic workflow design. This guide deconstructs the causality behind background noise and provides a self-validating protocol to ensure absolute data integrity in your mass spectrometry (MS) or immunoblotting readouts.

Core Workflow Visualization

Workflow for DADPS Biotin Alkyne enrichment and cleavage to minimize background.

Frequently Asked Questions (FAQs): Causality & Principles

Q: Why does the DADPS linker inherently reduce background compared to standard biotin-alkyne probes? A: The extraordinary affinity of the streptavidin-biotin interaction makes the recovery of intact proteins notoriously difficult. Conventional elution requires boiling the resin in denaturing buffers (e.g., SDS, chaotropic salts) or using excess free biotin. These harsh conditions inevitably co-elute non-specifically bound background proteins and naturally biotinylated endogenous proteins[1]. The Causality: The DADPS linker bypasses this by introducing an acid-labile silane bridge. Treating the beads with mild acid (2–10% formic acid) selectively breaks the DADPS linker, releasing only the covalently captured targets while leaving non-specific contaminants permanently bound to the resin[1][2].

Q: I am detecting a high number of non-specific proteins in my LC-MS/MS data. How should I adjust my click chemistry parameters? A: High background is almost always a symptom of excess unreacted DADPS probe. The DADPS Biotin Alkyne molecule is highly hydrophobic; if it is not completely removed prior to streptavidin enrichment, it will coat the beads and induce massive non-specific hydrophobic interactions with your lysate. The Solution: We recommend starting with a 40 µM concentration of the DADPS alkyne reagent. If background persists, titrate this concentration down to 2–20 µM[3]. Furthermore, implementing a stringent methanol/chloroform protein precipitation after the click reaction is critical to strip away unreacted probe before it ever touches the resin.

Q: My mass spectra show unexpected +28 Da mass shifts on my enriched peptides. Is this a background contaminant? A: This is not a contaminant, but a known chemical artifact of the cleavage process. Formic acid cleavage and subsequent vacuum concentration can cause formylation (+27.99 Da) of serine, threonine, lysine residues, or the N-terminus[2][4]. The Mitigation: To minimize this artifact, reduce the formic acid concentration to 2% (which is still sufficient for DADPS cleavage within 30 minutes) and avoid prolonged vacuum drying (SpeedVac) while the sample is highly acidic[3]. Alternatively, include formylation as a variable modification during your MS database search.

Quantitative Linker Comparison

To understand why DADPS is the preferred choice for low-background proteomics, review the comparative yield data below. DADPS consistently outperforms both uncleavable and alternative cleavable linkers (like AZO) in unique peptide recovery.

Table 1: Performance Comparison of Linker Technologies in Proteomic Enrichment

Linker Type	Cleavage Method	Unique Peptides Identified (Relative Yield)	Formylation Artifact Risk	Reference
Uncleavable Biotin	Boiling / On-Bead Trypsin	Baseline (1.0x)	None	[5]
AZO Linker	Sodium Dithionite	~1.2x	None	[4]
DADPS Biotin	2-10% Formic Acid	~1.5x - 1.8x	Moderate (+28 Da)	[4][5]

Note: DADPS yields up to 80% more unique peptides than uncleavable biotin due to its highly specific release mechanism and the improved ionization of the residual mass tag left on the peptide[5].

Troubleshooting Logic

Root cause analysis and solutions for high background in DADPS experiments.

Step-by-Step Methodology: Self-Validating On-Bead Digestion & Cleavage Protocol

To achieve maximum signal-to-noise, we strongly advise against eluting intact proteins. Instead, employ a "digest-then-cleave" strategy. This protocol acts as a self-validating system: by digesting the proteome while it is bound to the beads, all non-crosslinked peptide fragments (the background) are washed away. Only the specific azide-tagged peptides remain covalently linked via DADPS, which are subsequently released.

Phase 1: CuAAC Click Reaction & Cleanup

• Reaction Setup: To 1 mg of azide-tagged protein lysate (typically in 1 mL buffer), add DADPS Biotin Alkyne to a final concentration of 40 µM[3].

• Catalysis: Add pre-mixed CuSO4 (1 mM) and THPTA ligand (2 mM), followed by Sodium Ascorbate (5 mM) to initiate the click reaction. Incubate for 1 hour at room temperature with end-over-end rotation.

• Precipitation (Critical Step): Perform a methanol/chloroform precipitation.

  • Causality: This quantitatively removes unreacted DADPS probe and click reagents, preventing the hydrophobic probe from binding directly to the affinity resin and causing false positives.

• Resuspension: Resuspend the precipitated protein pellet in 1% SDS in PBS. Boil for 5 minutes to fully denature proteins, ensuring biotin tags are accessible.

Phase 2: Enrichment & On-Bead Digestion

• Capture: Dilute the SDS concentration to <0.2% using PBS. Add 50 µL of pre-washed High-Capacity Streptavidin Agarose and incubate for 2 hours at room temperature.

• Stringent Washing: Wash beads sequentially (3x each) with 1% SDS, 8M Urea in 50 mM Tris, and 20% Isopropanol.

  • Causality: Denaturing washes disrupt stubborn protein-protein interactions, removing secondary interactors that contribute to background noise.

• On-Bead Digestion: Resuspend beads in 50 mM ammonium bicarbonate. Add Trypsin (1:50 enzyme:protein ratio) and incubate overnight at 37°C.

• Supernatant Removal: Collect and discard the supernatant (or save for total proteome analysis). Wash the beads extensively with PBS and LC-MS grade water.

  • Self-Validation: The background has now been enzymatically cleaved and washed away. Only the DADPS-linked peptides remain on the resin.

Phase 3: Mild Acid Cleavage

• Elution: Add 2% aqueous formic acid to the beads. Incubate for 30 minutes at room temperature[2][3].

• Collection: Collect the supernatant containing the highly pure, DADPS-tagged peptides. Lyophilize immediately to minimize formylation artifacts, then resuspend in 0.1% formic acid for LC-MS/MS analysis[4].

References

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. vectorlabs.com [vectorlabs.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]

DADPS Biotin Alkyne Labeling Support Center: Optimizing Low-Abundance Protein Workflows

Welcome to the Technical Support Center for chemoproteomic workflows utilizing the Dialkoxydiphenylsilane (DADPS) cleavable linker. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the capture, enrichment, and mass spectrometric identification of low-abundance proteins.

DADPS is an acid-cleavable linker that has revolutionized activity-based protein profiling (ABPP) and Biorthogonal Noncanonical Amino Acid Tagging (BONCAT). By allowing the release of captured biomolecules under mild acidic conditions, it leaves a minimal mass tag on the target, significantly improving LC-MS/MS sensitivity compared to uncleavable biotin probes.

Core Experimental Workflow

Optimized DADPS Biotin Chemoproteomic Workflow for Low-Abundance Targets.

Troubleshooting & FAQs

FAQ 1: Click Chemistry (CuAAC) Optimization

Q: My labeling efficiency for low-abundance proteins is poor, even when I increase the DADPS Biotin Alkyne concentration to 100 µM. What is going wrong?

A: Increasing probe concentration often exacerbates background noise and induces protein precipitation without improving target labeling. The optimal concentration for DADPS Biotin Azide/Alkyne typically ranges from 2 µM to 40 µM 1. For low-abundance targets, the limiting factor is usually the catalytic efficiency of the Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

• The Causality: Cu(I) is highly unstable in aqueous buffers and rapidly generates reactive oxygen species (ROS) that degrade proteins. To resolve this, you must incorporate a copper-chelating ligand like THPTA at a 5:1 ratio to CuSO₄. THPTA maintains copper in its active Cu(I) state and acts as a sacrificial oxidant, protecting low-abundance proteins from degradation while accelerating the reaction kinetics.

FAQ 2: Enrichment Strategies

Q: Should I perform streptavidin enrichment on intact proteins or after proteolytic digestion?

A: For low-abundance proteins, you must perform enrichment at the peptide level (post-digestion).

• The Causality: Intact proteins are bulky and subject to severe steric hindrance, which prevents labeled sites hidden within folded domains from accessing the immobilized streptavidin. Furthermore, intact protein enrichment co-purifies non-specifically interacting background proteins. Digestion prior to enrichment linearizes the targets, exposes all biotinylated moieties, and disrupts protein-protein interactions. Studies utilizing DADPS linkers have demonstrated that peptide-level enrichment yields a nearly 3-fold increase in identified reactive sites (over 10,000 unique residues) compared to intact protein enrichment 2. DADPS is uniquely suited for this, significantly outperforming uncleavable biotin probes in direct peptide detection workflows [[3]]().

FAQ 3: Cleavage & Mass Spectrometry Artifacts

Q: I am observing an unexpected +28.0 Da mass shift on my cleaved peptides during LC-MS/MS analysis. How do I prevent this?

A: This +28.0 Da shift is a known formylation artifact that occurs during the mild acid cleavage step 4.

• The Causality: DADPS linkers are designed to be cleaved efficiently in mild acid (e.g., 2% to 5% formic acid) [[4]]() 1. However, when the eluted peptides are subjected to vacuum concentration (SpeedVac) to remove the solvent, the concentrating formic acid reacts with the N-termini or serine/threonine side chains of the peptides, adding a formyl group.

• The Solution: To suppress this artifact, lower the formic acid concentration to the minimum effective dose (e.g., 2%), and strictly perform vacuum concentration at low temperatures rather than applying heat 4.

Quantitative Comparison: Enrichment Strategies

To maximize the recovery of low-abundance targets, transitioning from protein-level to peptide-level enrichment is highly recommended. The table below summarizes the quantitative and mechanistic differences.

Parameter	Protein-Level Enrichment	Peptide-Level Enrichment	Causality / Impact
Reactive Sites Identified	~3,000 - 4,000 sites	>10,000 sites 2	~3-fold increase due to the elimination of steric hindrance.
Background Noise	High	Low	Digestion disrupts protein-protein interactions, removing co-purified contaminants.
Resin Binding Efficiency	Low	High	Small linear peptides easily access the internal pores of the agarose resin.
Cleavage Efficiency	Variable	Highly Efficient	Acid cleavage (2-5% Formic Acid) uniformly accesses exposed DADPS linkers [[1]]().

Step-by-Step Methodology: The Self-Validating Protocol

This protocol is engineered as a self-validating system. By integrating specific causality-driven steps and Quality Control (QC) checkpoints, you ensure that any failure is caught before consuming expensive MS time.

Phase 1: CuAAC Click Reaction

• Lysate Preparation: Prepare 1 mg/mL of alkyne-tagged protein lysate in a compatible buffer (e.g., 50 mM HEPES, pH 7.4).

• Probe Addition: Add DADPS Biotin Azide to a final concentration of 40 µM 1.

• Catalyst Complexing: Pre-mix 1 mM CuSO₄ with 5 mM THPTA ligand. Add this complex to the lysate.

  • Causality: Pre-complexing prevents free Cu(II) from non-specifically binding to basic amino acids on your proteins before the reducing agent is added.

• Initiation: Add 1 mM Sodium Ascorbate to initiate the reaction. Incubate for 1 hour at room temperature.

  • QC Checkpoint: Run a small aliquot on an SDS-PAGE gel and perform a Western blot using Streptavidin-HRP. A robust smear indicates successful global biotinylation.

Phase 2: Precipitation & Digestion (Peptide-Level Preparation)

• Clean-up: Precipitate proteins using a Methanol/Chloroform extraction.

  • Causality: This completely removes unreacted DADPS probe and copper catalysts, which would otherwise compete for streptavidin binding sites and severely suppress MS signals.

• Denaturation: Resuspend the pellet in 8M Urea, reduce with 5 mM TCEP (30 min, 37°C), and alkylate with 10 mM Iodoacetamide (30 min, dark) 3.

• Digestion: Dilute the Urea concentration to < 2M using 100 mM TEAB or HEPES (pH 8.0). Add Trypsin (1:50 enzyme-to-protein ratio) and digest overnight at 37°C.

Phase 3: Streptavidin Enrichment

• Binding: Add the digested peptide mixture to pre-washed High-Capacity Streptavidin Agarose resin. Incubate for 2 hours at room temperature with end-over-end rotation.

• Stringent Washing: Wash the resin 2x with 1% SDS in PBS, 2x with 8M Urea, and 3x with LC-MS grade water.

  • Causality: High-stringency washes remove non-covalently bound background peptides. Because the target peptides are covalently linked to biotin, they will withstand these harsh denaturing conditions, ensuring high signal-to-noise for low-abundance targets.

Phase 4: Mild Acid Cleavage & Recovery

• Cleavage: Resuspend the washed beads in 2-5% Formic Acid in LC-MS grade water 1. Incubate for 30 minutes at room temperature.

• Elution: Centrifuge and collect the supernatant. Repeat the cleavage step once and pool the eluents.

• Drying: Dry the pooled eluents in a SpeedVac at low temperature to prevent formylation artifacts 4.

  • QC Checkpoint: The sample is now ready for desalting (C18 StageTip) and LC-MS/MS analysis. Note that the cleaved peptide will carry a residual mass tag (e.g., 84 Da or 143 Da depending on the specific DADPS derivative used) which must be accounted for in your MS search parameters 1.

References

• [4] Title: Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design Source: MDPI URL:

• [2] Title: Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity Source: ACS Publications URL:

• [1] Title: Click-&-Go® DADPS Protein Enrichment Kit User Guide Source: Vector Laboratories URL:

• [3] Title: Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis Source: PubMed Central (PMC) URL:

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Addressing issues with DADPS Biotin Alkyne in mass spectrometry analysis.

Welcome to the technical support resource for DADPS Biotin Alkyne. This guide is designed for researchers, scientists, and drug development professionals utilizing this cleavable biotin tag in mass spectrometry-based proteomics workflows. As Senior Application Scientists, we have compiled field-proven insights and data to help you navigate challenges and optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What is DADPS Biotin Alkyne and what is its primary application?

DADPS (dialkoxydiphenylsilane) Biotin Alkyne is a high-performance chemical probe used for the enrichment and identification of biomolecules in complex samples.[1][2] It is a key reagent in "click chemistry," specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC), where its alkyne group efficiently attaches to azide-modified proteins, nucleic acids, or other targets.[2][3] Its primary application is in chemoproteomic workflows like Bio-orthogonal Non-Canonical Amino Acid Tagging (BONCAT), which allows for the selective capture of newly synthesized proteins for subsequent analysis by mass spectrometry.[4][5]

Q2: What are the main advantages of DADPS Biotin Alkyne compared to other biotin tags?

The principal advantage of the DADPS linker is its acid-labile nature, which allows for the release of captured biomolecules under exceptionally mild conditions.[3][6] This contrasts sharply with the harsh denaturing conditions required to disrupt the strong streptavidin-biotin interaction of non-cleavable tags, or the potentially damaging reagents needed for other cleavable linkers.[1][6]

Key benefits include:

• Mild Elution Conditions: Efficient cleavage is achieved with dilute formic acid (e.g., 2-10%) at room temperature, preserving post-translational modifications and simplifying sample handling.[3][7]

• High Enrichment Efficiency: Studies have shown that DADPS, particularly in peptide-centric workflows, outperforms other cleavable tags in identification yield and reproducibility.[8][9]

• Small, Defined Mass Remnant: After cleavage, a small, known molecular fragment remains on the labeled molecule, which is crucial for confident identification by mass spectrometry.[1][3] This leads to improved sensitivity and higher identification rates compared to uncleavable tags.[5][10]

Q3: There appears to be conflicting information on the mass of the remnant tag left after cleavage. What is the correct mass to use for data analysis?

This is a critical point of clarification. Various sources report the remnant mass as either ~84 Da or ~143 Da.[1][3][7][11] The discrepancy arises from different structural variants or how the remnant is defined. For the most commonly used DADPS Biotin Alkyne reagents, the mass of the tag remaining on the peptide after formic acid cleavage is 84.06 Da .[1][7]

It is imperative to confirm the specific structure and recommended remnant mass from your reagent supplier. Miscalculation of this mass will lead to a failure in identifying tagged peptides in your database search.

Q4: What are the optimal conditions for cleaving the DADPS linker?

The DADPS linker is efficiently cleaved with aqueous formic acid. Studies have shown that treatment with 10% formic acid for 30 minutes at room temperature results in over 98% cleavage efficiency.[3] Even milder conditions, such as 2-5% formic acid, are often sufficient and are recommended in commercial kits to minimize potential side reactions.[4][5][7]

Formic Acid Conc.	Incubation Time	Temperature	Typical Cleavage Efficiency
2%	30 min	Room Temp	>90%[7]
5%	30 min	Room Temp	~95%[3][5]
10%	30 min	Room Temp	>98%[1][3][6]

Table 1: DADPS Cleavage Conditions. A summary of common cleavage conditions and their reported efficiencies.

Experimental Workflows & Protocols

Overall DADPS-Based Enrichment Workflow

The following diagram illustrates the typical experimental sequence, from labeling to mass spectrometry analysis.

Workflow for DADPS Biotin Alkyne experiments.

Protocol 1: On-Bead Elution of Tagged Proteins/Peptides

This protocol assumes that azide-labeled proteins have been successfully captured on streptavidin agarose beads following a click reaction with DADPS Biotin Alkyne.

Materials:

• Streptavidin beads with captured protein

• Elution Buffer: 2-5% Formic Acid in HPLC-grade water

• Neutralization Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Sodium Hydroxide (Optional)

• Low-protein-binding microcentrifuge tubes

Procedure:

• Final Wash: Perform a final wash of the streptavidin beads with 1 mL of 50 mM Ammonium Bicarbonate to remove residual detergents from previous wash steps. Pellet the beads by centrifugation (e.g., 2,000 x g for 2 minutes) and carefully aspirate the supernatant.

• Elution: Resuspend the bead pellet in 100-200 µL of Elution Buffer (e.g., 5% Formic Acid).[5]

• Incubation: Incubate the suspension for 30 minutes at room temperature with gentle agitation (e.g., on a rotator or shaker).[5] This step cleaves the DADPS linker.

• Collection: Pellet the beads by centrifugation (7,000 x g for 5 minutes). Carefully transfer the supernatant, which contains your released proteins/peptides, to a fresh low-protein-binding tube.[7]

• Repeat Elution (Optional but Recommended): To maximize recovery, add another 100 µL of Elution Buffer to the beads, incubate for 10-15 minutes, centrifuge, and combine the supernatant with the first eluate.[5]

• Sample Preparation for MS: The eluate is now ready for downstream processing. This may include:

  • Neutralization (Optional): If the acidic condition is incompatible with subsequent steps, neutralize the sample by adding a calculated amount of Neutralization Buffer.[7]

  • Desalting: Use C18 StageTips or a similar method to desalt the peptides prior to LC-MS/MS analysis.[12]

  • Drying: Dry the sample in a vacuum concentrator.

Scientist's Note: The use of formic acid for elution is highly compatible with subsequent reverse-phase chromatography and electrospray ionization in mass spectrometry, often eliminating the need for buffer exchange.

Troubleshooting Guide

Even with a robust reagent like DADPS Biotin Alkyne, experimental challenges can arise. This guide addresses the most common issues.

Troubleshooting decision tree for low peptide yield.

Problem 1: Low Yield of Enriched Peptides

Potential Cause A: Inefficient Click Reaction The copper-catalyzed click reaction is fundamental to labeling. Suboptimal conditions will directly lead to poor yield.

• Solution:

  • Reagent Concentration: Ensure optimal concentrations of all components. The concentration of DADPS Biotin Alkyne may need to be optimized for your specific sample type, typically ranging from 2 µM to 80 µM.[7][13]

  • Fresh Reducing Agent: The reducing agent (e.g., sodium ascorbate, THPTA) is critical for maintaining copper in its active Cu(I) state. Prepare this solution fresh for each experiment.[13]

  • Copper Source & Ligand: Use a high-quality copper(II) sulfate source and a copper-protecting ligand to prevent precipitation and improve reaction efficiency.

Reagent	Recommended Starting Concentration	Range for Optimization
DADPS Biotin Alkyne	40 µM	2 - 100 µM[7][13]
Copper (II) Sulfate	1 mM	0.5 - 2 mM
Reducing Agent	5 mM	2.5 - 10 mM

Table 2: Recommended Reagent Concentrations for Click Reaction.

Potential Cause B: Inefficient Streptavidin Enrichment Even with successful labeling, inefficient capture on the beads will result in loss of sample.

• Solution:

  • Bead Capacity: Ensure you are not exceeding the binding capacity of your streptavidin resin. Consult the manufacturer's specifications and consider using a larger volume of bead slurry for complex lysates.

  • Incubation Time: Increase the incubation time of the labeled lysate with the beads (e.g., from 1 hour to 2 hours, or overnight at 4°C) to ensure complete binding.[12]

Potential Cause C: Incomplete Elution The tagged peptides are bound but are not being efficiently released from the beads.

• Solution:

  • Verify Cleavage Conditions: Double-check the concentration of your formic acid solution. Ensure it is within the effective 2-10% range.

  • Perform a Second Elution: As described in Protocol 1, a second elution step is highly recommended to recover any remaining peptides.[5]

Problem 2: High Background / Non-Specific Binding

Potential Cause A: Insufficient Washing Endogenous biotinylated proteins or proteins that non-specifically adhere to the streptavidin resin are common sources of contamination.[1][6]

• Solution:

  • Implement Stringent Washes: Your wash protocol must include buffers with high salt and detergents to disrupt non-specific interactions. A typical stringent wash sequence includes:

    • PBS with 1% SDS

    • 8 M Urea

    • High salt buffer (e.g., 1 M KCl)

    • Final washes with PBS or Ammonium Bicarbonate to remove residual detergents.[12]

Problem 3: Unexpected Mass Shift or Side Product in MS Data

Potential Cause: Formation of Formate Adducts While formic acid is excellent for cleavage, it has been reported that it can sometimes form an unwanted formate product on the tagged peptide.[8][9] This results in an additional mass shift (+28 Da for formylation) that can complicate data analysis.

• Solution:

  • Use Minimal Formic Acid: Use the lowest concentration of formic acid that provides efficient cleavage for your sample (e.g., start with 2%).

  • Modify Database Search Parameters: If you suspect formate adduct formation, include it as a variable modification in your mass spectrometry search parameters. This will allow your search engine to identify these modified peptides.

  • Consider Alternative Acids: While less common, other mild acids could be tested. However, formic acid remains the standard due to its high efficiency and MS compatibility.

References

• Pancherla, V., et al. (2012). Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition.

• McClatchy, D. B., & Yates, J. R. (2024). Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis. bioRxiv. [Link][4][10][14]

• Coffey, C. M., & Gronert, S. (2016). A cleavable biotin tagging reagent that enables the enrichment and identification of carbonylation sites in proteins. Analytical and Bioanalytical Chemistry, 408(3), 865–874. [Link][15]

• Xiong, Y., et al. (2022). Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics. Journal of Proteome Research, 21(5), 1293–1304. [Link][8]

• Xiong, Y., et al. (2022). Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics. ACS Publications. [Link][9]

• McClatchy, D. B., & Yates, J. R. (2025). Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis. [Journal Name Not Specified in Search Result]. [Link][5]

• Creative Biolabs. DADPS Biotin Alykne Product Page. Creative Biolabs. [Link][11]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vectorlabs.com [vectorlabs.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis | bioRxiv [biorxiv.org]
• 11. DADPS Biotin Alykne - Creative Biolabs [creative-biolabs.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A cleavable biotin tagging reagent that enables the enrichment and identification of carbonylation sites in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Protein Aggregation in DADPS Biotin Alkyne Labeling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and eliminate protein aggregation during chemoproteomic workflows utilizing the DADPS (dialkoxydiphenylsilane) Biotin Alkyne probe.

The DADPS linker is a premier tool in proteomics because it enables robust streptavidin enrichment followed by highly efficient, mild acid cleavage (e.g., 10% formic acid for 30 minutes), leaving a minimal mass tag on the target peptide[1][2]. However, conjugating this hydrophobic probe to azide-tagged proteins via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) frequently induces severe protein aggregation. This guide deconstructs the biochemical causality of this aggregation and provides field-proven, self-validating protocols to ensure high-fidelity data.

Part 1: The Causality of Aggregation in CuAAC

Protein precipitation during DADPS Biotin Alkyne labeling is rarely a single-variable problem. It typically arises from a triad of interconnected biochemical factors:

• Reactive Oxygen Species (ROS) Generation: The reduction of Cu(II) to the active Cu(I) catalyst by sodium ascorbate in the presence of dissolved oxygen generates ROS. These ROS cause aggressive oxidative cross-linking of histidine, arginine, and cysteine residues, leading to massive intermolecular protein aggregation[3][4].

• Probe Hydrophobicity: The DADPS linker, combined with the biotin moiety, is highly lipophilic[1]. When introduced into aqueous lysates at high concentrations, it acts as a nucleation point for hydrophobic collapse.

• Ascorbate By-products: The oxidation of ascorbate produces reactive by-products (e.g., dehydroascorbate) that can covalently modify lysine and arginine residues, further destabilizing the protein's tertiary structure[3].

Diagram 1: Mechanisms of CuAAC-induced protein aggregation and corresponding stabilization pathways.

Part 2: FAQs & Troubleshooting Guide

Q1: My protein lysate turns cloudy and precipitates within 5 minutes of adding the CuAAC reagents. What is the primary cause? A1: Immediate precipitation is usually caused by free, unchelated Copper(I) interacting directly with the protein backbone, or by severe, uncontrolled ROS generation. Causality & Solution: You must use a water-soluble Cu(I)-stabilizing ligand such as THPTA or BTTAA[4][5]. These ligands coordinate the Cu(I) ion, preventing it from indiscriminately binding to proteins while simultaneously accelerating the click reaction. Ensure your Ligand:Copper molar ratio is at least 2:1 (or up to 5:1 for highly sensitive samples) to ensure zero free copper exists in solution[6].

Q2: I am using THPTA, but I still see aggregation over the 1-hour incubation. How can I protect the proteins from oxidative damage? A2: While THPTA acts as a sacrificial reductant, prolonged reactions can exhaust its protective capacity[5]. Causality & Solution: Introduce Aminoguanidine (typically at 1–5 mM final concentration) into your reaction buffer. Aminoguanidine acts as a sacrificial scavenger that intercepts deleterious ascorbate oxidation by-products, preventing them from cross-linking arginine and lysine residues on your proteins[3]. Additionally, degassing your buffers with nitrogen prior to the reaction will minimize the dissolved oxygen available for ROS generation.

Q3: The DADPS Biotin Alkyne probe itself seems to be crashing out of solution. How do I keep it soluble? A3: The dialkoxydiphenylsilane (DADPS) core is inherently lipophilic, which is excellent for downstream cleavage but challenging for aqueous solubility[1][7]. Causality & Solution: Maintain a co-solvent concentration of 5–10% DMSO in the final reaction volume. Because your downstream application is mass spectrometry-based chemoproteomics (where maintaining native protein folding post-labeling is not required), add a detergent such as 1% SDS to the lysate[8]. This micellar environment keeps the DADPS probe in solution and unfolds the protein slightly to expose buried azide tags for more efficient labeling.

Q4: Which ligand is superior for minimizing aggregation: TBTA, THPTA, or BTTAA? A4: TBTA is highly hydrophobic and requires high organic solvent concentrations, often exacerbating aggregation. THPTA is water-soluble and widely used as an industry standard[5]. However, BTTAA is scientifically superior for aggregation-prone samples. BTTAA provides a higher catalytic turnover rate and better protection against ROS, allowing you to use significantly lower copper concentrations (e.g., 50 µM instead of 1 mM), which drastically reduces the baseline risk of aggregation[4][6].

Part 3: Quantitative Comparison of CuAAC Ligands

To assist in your experimental design, the following table synthesizes the quantitative and qualitative performance metrics of the three primary CuAAC ligands used in DADPS labeling[4][5][6].

Ligand	Water Solubility	Relative Click Efficiency	ROS Protection / Aggregation Prevention	Recommended Cu:Ligand Ratio
TBTA	Poor (Requires DMSO)	Low	Poor (High aggregation risk)	1:1 to 1:2
THPTA	Excellent	High	Good (Acts as sacrificial reductant)	1:2 to 1:5
BTTAA	Excellent	Very High	Excellent (Allows lower [Cu] use)	1:2 to 1:6

Part 4: Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. By separating the catalyst formation from the biological sample until the exact moment of initiation, and by utilizing visual checkpoints, you guarantee that toxic, unchelated copper never touches your sample.

Diagram 2: Optimized, step-by-step CuAAC workflow for DADPS Biotin Alkyne labeling.

Step-by-Step Methodology:

• Lysate Preparation: Prepare your azide-tagged protein lysate (1–2 mg/mL) in a compatible buffer (e.g., 50 mM HEPES, pH 7.4).

  • Causality Checkpoint: Strictly avoid buffers containing primary amines like Tris, which competitively bind copper and inhibit CuAAC[9]. Add SDS to a final concentration of 1% to solubilize the proteins and the upcoming probe.

• Probe & Scavenger Addition: Add the DADPS Biotin Alkyne probe to a final concentration of 50–100 µM. Ensure the final DMSO concentration is ~5%. Add Aminoguanidine to a final concentration of 5 mM to protect against ascorbate by-products[3].

• Catalyst Pre-complexation (Self-Validating Step): In a separate, clean microcentrifuge tube, mix CuSO4 (final reaction conc. 1 mM) with THPTA or BTTAA (final reaction conc. 2 mM to 5 mM).

  • Visual Validation: The solution must turn a distinct, clear pale blue. If it remains colorless or precipitates, your ligand is degraded, and proceeding will destroy your sample.

• Catalyst Introduction: Add the pre-complexed, validated Cu/Ligand solution to the protein mixture.

• Initiation: Add Sodium Ascorbate (final conc. 5 mM) to initiate the reaction.

  • Causality Checkpoint: Always add ascorbate last. Adding it earlier reduces Cu(II) to Cu(I) before the ligand can coordinate it, instantly generating ROS and causing irreversible aggregation.

• Incubation: React for 1 hour at room temperature in the dark.

• Quenching & Cleanup: Quench the reaction by adding EDTA (10 mM) to chelate the copper. Remove excess DADPS probe and reagents using a methanol/chloroform protein precipitation. The resulting pellet is now ready for resuspension, streptavidin enrichment, and subsequent mild acid cleavage (10% Formic Acid)[1][2].

Part 5: References

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition. Journal of the American Chemical Society. Available at:[Link]

• ChemRxiv / bioRxiv. (2019). Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. Available at:[Link]

• Hong, V., et al. (2011). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Springer Protocols. Available at:[Link]

• Speers, A. E., & Cravatt, B. F. (2004). Click Chemistry in Proteomic Investigations. NIH Public Access. Available at:[Link]

• MDPI. (2013). Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates. Available at:[Link]

• Glen Research. Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand. Available at:[Link]

• Uttamapinant, C., et al. (2012). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. Angewandte Chemie. Available at:[Link]

• Besanceney-Webler, C., et al. (2011). Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. Angewandte Chemie. Available at:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 4. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glenresearch.com [glenresearch.com]
• 6. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. mdpi.com [mdpi.com]
• 9. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Overcoming the Affinity Bottleneck: The Strategic Advantages of DADPS Cleavable Linkers over Non-Cleavable Counterparts

In the rapidly evolving fields of chemical proteomics and targeted drug delivery (such as Antibody-Drug Conjugates, or ADCs), the molecular linker connecting a targeting moiety to its payload or affinity tag is far more than a passive bridge. It is the programmable logic gate that dictates release kinetics, spatial distribution, and recovery efficiency.

Historically, non-cleavable linkers (e.g., thioethers, triazoles) have been favored for their absolute stability in systemic circulation. However, their reliance on complete proteolytic degradation for payload release creates severe analytical and therapeutic bottlenecks. Enter the dialkoxydiphenylsilane (DADPS) linker—an acid-labile, chemically cleavable architecture that has fundamentally resolved the limitations of non-cleavable systems.

This guide provides an objective, data-driven comparison of DADPS linkers against traditional non-cleavable alternatives, detailing the mechanistic causality behind their superior performance in mass spectrometry (MS) and drug development.

Mechanistic Superiority: The "Why" Behind the Performance

Bypassing the Streptavidin-Biotin Bottleneck

In chemical proteomics, the streptavidin-biotin interaction (

M) allows for the extraordinary enrichment of dilute targets. However, this strength becomes a liability during elution. To elute proteins captured via non-cleavable biotin linkers , researchers must boil the resin in harsh chaotropic salts or perform on-bead trypsin digestion.

• The Causality: Boiling co-elutes non-specifically bound background proteins and endogenous biotinylated proteins (e.g., carboxylases). On-bead digestion cleaves the streptavidin itself, flooding the mass spectrometer with high-abundance background peptides that suppress the signal of low-abundance targets.

• The DADPS Solution: The DADPS linker features an acid-sensitive silane core. By treating the resin with mild 10% formic acid for just 30 minutes, the linker is selectively hydrolyzed 1. The target protein is released into the supernatant, while the biotin moiety and streptavidin remain permanently anchored to the solid phase.

Mass Spectrometry Compatibility (The 143 Da Advantage)

When non-cleavable linkers are subjected to enzymatic digestion, they leave bulky, unpredictable adducts on the labeled amino acids, complicating algorithmic identification. In contrast, the cleavage of a DADPS linker leaves a precise, minimal mass tag of 143 Da on the labeled residue 1. This predictable mass shift is easily programmed as a dynamic modification in MS search algorithms, drastically improving peptide-spectrum match (PSM) scoring and identification rates 2.

ADC Payload Release and the Bystander Effect

In the context of ADCs, non-cleavable linkers rely on lysosomal degradation of the antibody framework. This process releases the cytotoxic payload permanently attached to an amino acid residue. Because this adduct is highly charged, it is membrane-impermeable, meaning it can only kill the single cell that internalized it . Conversely, DADPS linkers break down rapidly in the acidic environment of the late endosome/lysosome. This releases the free, unmodified payload , which is membrane-permeable. The payload can diffuse out of the target cell to eradicate adjacent, non-antigen-expressing tumor cells—a phenomenon known as the "bystander effect," which is critical for treating heterogeneous solid tumors .

Quantitative Data Comparison

The table below synthesizes experimental performance metrics across non-cleavable linkers, an alternative cleavable linker (Azobenzene/AZO), and the DADPS linker.

Performance Metric	Non-Cleavable (e.g., Triazole/Thioether)	AZO Cleavable Linker	DADPS Cleavable Linker
Cleavage Mechanism	None (Requires full protein degradation)	Chemical Reduction	Mild Acid Hydrolysis
Elution Conditions	Boiling in SDS / On-bead Trypsinization	50 mM Na₂S₂O₄	10% Formic Acid, 0.5 h
Residual Mass Tag	Variable, large amino-acid adducts	Aminophenol adduct	Precise 143 Da tag
Streptavidin MS Contamination	High (due to on-bead digestion)	Low	None (cleaved prior to digest)
Cysteinome Coverage	Baseline	~85% of total identified	>29.7% exclusive unique cysteines over AZO 4
ADC Bystander Effect	No (Membrane-impermeable)	Yes	Yes (Rapid release in low pH)

Experimental Protocol: Cysteinome Profiling using DADPS-Biotin-Azide

To ensure the isolated peptides are true targets and not background contaminants, this protocol is designed as a self-validating system . By utilizing the mild cleavage conditions unique to DADPS, researchers can mathematically subtract background noise that plagues non-cleavable workflows.

Step-by-Step Methodology

Step 1: Proteome Labeling

• Treat live cells or lysates with an alkyne-functionalized probe (e.g., iodoacetamide-alkyne for cysteine profiling).

• Causality: The alkyne acts as a bio-orthogonal handle, remaining inert until the click reaction, ensuring native cellular biology is uninterrupted.

Step 2: CuAAC Click Conjugation

• React the labeled proteome with the DADPS-Biotin-Azide probe using Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC).

• Causality: The azide group on the DADPS probe forms a stable triazole linkage with the alkyne-tagged proteins, covalently attaching the cleavable biotin handle.

Step 3: Streptavidin Enrichment

• Incubate the proteome with high-capacity streptavidin agarose beads for 2 hours at room temperature.

Step 4: Stringent Washing (The Self-Validation Step)

• Wash the beads sequentially with 1% SDS, 8M Urea, and high-salt PBS.

• Causality: Because the streptavidin-biotin bond is incredibly robust, these harsh washes strip away all non-covalently interacting background proteins. If a non-cleavable linker were used, eluting the target after this step would require destroying the streptavidin itself.

Step 5: Mild Acid Cleavage

• Incubate the beads in 10% Formic Acid (HCO₂H) for 30 minutes at room temperature 1.

• Causality: The dialkoxydiphenylsilane core is uniquely susceptible to mild acid. Formic acid selectively hydrolyzes the silane bond, releasing the target protein into the supernatant. Because formic acid is volatile, the supernatant can be directly lyophilized (freeze-dried) without the need for complex desalting columns.

Step 6: LC-MS/MS Analysis

• Digest the eluted proteins with trypsin and analyze via LC-MS/MS.

• Causality: Configure the MS search algorithm to look for a dynamic modification of +143.05 Da on cysteine residues. This exact mass tag confirms that the identified peptide was genuinely labeled by the DADPS probe, effectively eliminating false positives.

Visualizations of Linker Dynamics

Workflow comparison: DADPS linker vs. non-cleavable linker in chemical proteomics.

Intracellular processing logic of ADCs utilizing DADPS vs. non-cleavable linkers.

References

• Source: Journal of the American Chemical Society (via NIH.gov)
• Title: Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes Source: bioRxiv URL
• Title: What Are ADC Linkers: Difference Between Cleavable and Non-Cleavable?
• Title: A solid-phase compatible silane-based cleavable linker enables custom isobaric quantitative chemoproteomics Source: ChemRxiv URL

Sources

• 1. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 4. biorxiv.org [biorxiv.org]

A Comparative Analysis of DADPS Biotin Alkyne and the AZO Linker in Quantitative Proteomics

Introduction: The Bottleneck in Target Deconvolution

In modern drug discovery and chemical biology, Activity-Based Protein Profiling (ABPP) and small-molecule target deconvolution rely heavily on bioorthogonal chemistry. The extraordinary affinity of the biotin-streptavidin interaction (

M) allows for the robust enrichment of probe-labeled proteins from complex cellular lysates[1]. However, this same affinity makes the elution of intact, labeled targets notoriously difficult. Traditional elution methods—such as boiling in chaotropic salts or utilizing excess free biotin—often co-elute endogenously biotinylated proteins and non-specifically bound background proteins, severely diluting the signal-to-noise ratio in mass spectrometry (MS)[2].

To circumvent this, chemically cleavable linkers have become the gold standard. By incorporating a selectively labile bond between the biotin moiety and the bioorthogonal reactive group (e.g., azide or alkyne), researchers can selectively release only the probe-modified peptides.

This guide provides an objective, data-driven comparative analysis of two widely utilized cleavable linkers: the Azobenzene (AZO) linker and the Dialkoxydiphenylsilane (DADPS) linker . By examining their cleavage mechanisms, MS compatibility, and quantitative performance, we aim to guide researchers in optimizing their chemoproteomic workflows.

Mechanistic Overview of Cleavable Linkers

The structural design of a cleavable linker dictates the conditions required for target release and the chemical nature of the remnant left on the peptide. This remnant mass must be accounted for during MS/MS database searches.

Chemoproteomic workflow comparing DADPS and AZO linker cleavage strategies.

The AZO Linker: Reductive Cleavage and Artifactual Challenges

The AZO linker relies on an azobenzene core that undergoes reductive cleavage in the presence of sodium dithionite (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

). While this cleavage is highly orthogonal to most biological bonds, it leaves an aminophenol moiety on the labeled peptide.

The Causality of Signal Splitting: Recent systematic evaluations have uncovered a critical flaw in the AZO workflow. During standard LC-MS sample preparation, samples are often acidified prior to desalting. Under low pH conditions, residual sodium dithionite decomposes into thiosulfate. This reactive sulfur species leads to the artifactual sulfation of the aminophenol remnant[3]. Consequently, the MS signal for a single peptide is split between the standard AZO remnant and the AZO-SULFO modification, drastically reducing quantitative accuracy and complicating database searches[4].

The DADPS Linker: Acid-Labile Precision

The DADPS (dialkoxydiphenylsilane) linker utilizes a silane-based core that is highly sensitive to mild acidic conditions (e.g., 5-10% Formic Acid)[2].

The Causality of Enhanced Coverage: Cleavage with formic acid is highly compatible with downstream LC-MS/MS, as formic acid is a standard mobile phase additive. The cleavage leaves a predictable, stable, and low-mass remnant (e.g., 84 Da) on the modified amino acid[1]. Because it avoids the use of reactive reducing agents, the DADPS linker does not suffer from artifactual sulfation, leading to consolidated MS peaks, higher signal intensities, and superior proteome coverage[4].

Comparative Performance Data

To objectively evaluate these linkers, we must look at parallel assessments conducted on complex biological samples. In a benchmark study profiling the cellular cysteinome using an iodoacetamide-alkyne probe, the DADPS linker significantly outperformed the AZO linker[5].

Table 1: Quantitative Comparison of Linker Performance

Parameter	AZO Linker	DADPS Biotin Alkyne
Cleavage Reagent	Sodium Dithionite ( )	5-10% Formic Acid (HCOOH)
Cleavage Condition	Reductive, neutral pH	Mild acidic, room temp, 0.5 - 1h
Peptide Remnant	Aminophenol	Silanol derivative (e.g., 84 Da)
Known MS Artifacts	High risk of Sulfation (AZO-SULFO)[3]	None reported; highly stable
Unique Cysteines Identified *	~3,800 (Split across two mass states)	>10,000 (Single mass state)[4]
LC-MS Compatibility	Requires extensive desalting	Direct injection possible (Formic acid is MS-friendly)
Multiplexing Capability	Limited by signal splitting	Highly compatible with TMT labeling[6]

*Data derived from comparative cysteinome profiling utilizing TMT-labeling and MSFragger database searching[3][4].

Optimized Experimental Protocol: DADPS-Based Peptide-Level Enrichment

As an application scientist, I strongly advocate for peptide-level enrichment over protein-level enrichment. Performing proteolytic digestion before streptavidin capture minimizes steric hindrance, exposes buried probe-modified sites, and drastically reduces the co-purification of non-specifically interacting background proteins[5].

The following is a self-validating, step-by-step protocol for utilizing the DADPS Biotin Alkyne probe in a quantitative chemoproteomics workflow.

Phase 1: Proteome Labeling and CuAAC Click Chemistry

• Labeling: Treat live cells or lysates (1–2 mg total protein) with your alkyne- or azide-functionalized activity-based probe.

• Click Reaction: To the labeled lysate, add the following reagents sequentially to initiate the Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC):

  • DADPS Biotin Azide/Alkyne (100 µM final)

  • TBTA ligand (100 µM final)

  • (1 mM final)

  • TCEP (1 mM final, freshly prepared)

• Incubation: React for 1 hour at room temperature with end-over-end rotation.

• Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Wash the pellet twice with cold methanol.

Phase 2: Digestion and Peptide-Level Enrichment

• Denaturation: Resuspend the protein pellet in 8 M Urea, 50 mM ammonium bicarbonate. Reduce with 10 mM DTT (30 min, 37°C) and alkylate with 20 mM Iodoacetamide (30 min, dark).

• Digestion: Dilute the urea concentration to < 2 M and add Trypsin (1:50 enzyme-to-protein ratio). Digest overnight at 37°C.

• Capture: Add 50–100 µL of pre-washed Streptavidin agarose beads to the digested peptides. Incubate for 2 hours at room temperature.

• Stringent Washing: Wash the beads sequentially to remove unlabelled peptides:

  • 2x with 1% SDS in PBS

  • 2x with 4 M Urea in PBS

  • 3x with 50 mM Ammonium Bicarbonate

  • 3x with LC-MS grade Water

Phase 3: Mild Acidic Cleavage

• Elution: Resuspend the washed beads in 100 µL of 10% Formic Acid in MS-grade water.

• Incubation: Incubate for 30–60 minutes at room temperature with gentle agitation[2].

• Collection: Centrifuge the beads and collect the supernatant containing the cleanly cleaved, probe-modified peptides.

• Analysis: Lyophilize or directly desalt the peptides via C18 StageTips prior to LC-MS/MS analysis. Search the data specifying the fixed 84 Da DADPS remnant mass on the target amino acid[1].

Conclusion

The transition from traditional affinity purification to cleavable linker technologies has revolutionized structural proteomics and target deconvolution. While the AZO linker provided early breakthroughs, its susceptibility to artifactual sulfation during standard LC-MS preparation compromises quantitative integrity.

The DADPS linker emerges as the superior alternative. Its mild acidic cleavage generates a stable, predictable mass remnant without the need for reactive reducing agents. When combined with peptide-level enrichment and multiplexed quantitative strategies (like TMT), DADPS enables unprecedented proteomic depth, yielding nearly a 3-fold increase in identified reactive sites compared to legacy methods. For researchers designing new chemoproteomic assays, standardizing on silane-based cleavable probes like DADPS is highly recommended to ensure maximum data fidelity.

References

• Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity ACS Chemical Biology / PubMed (NIH) URL: [Link]

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes bioRxiv URL:[Link]

• Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics PubMed Central (NIH) URL:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evaluation of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Cysteinome Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solid-Phase Compatible Silane-Based Cleavable Linker Enables Custom Isobaric Quantitative Chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]

Validation of protein-protein interactions using DADPS Biotin Alkyne pull-downs.

Executive Summary: The Signal-to-Noise Imperative

In chemoproteomics, the validation of protein-protein interactions (PPIs) or drug-target engagement is often compromised by the very tool designed to isolate them: the Streptavidin-Biotin complex. While its femtomolar affinity (

) ensures capture of low-abundance targets, it creates a "Streptavidin Trap" during elution.

This guide evaluates DADPS (Dialkoxydiphenylsilane) Biotin Alkyne , a chemically cleavable linker that decouples capture affinity from elution stringency.[1][2] Unlike standard biotin (which requires boiling SDS) or desthiobiotin (which sacrifices capture affinity), DADPS allows for robust enrichment followed by mild, acid-mediated release. This results in significantly higher signal-to-noise ratios by eliminating endogenously biotinylated carboxylases and non-specific bead binders from the final dataset.

The Challenge: The "Streptavidin Trap"

To understand the necessity of DADPS, we must quantify the limitations of the alternatives.

The Standard Biotin Problem

Standard biotin probes form a virtually irreversible bond with streptavidin.[3] Eluting the target protein requires denaturing conditions (e.g., 95°C, 2% SDS, 8M Urea).

• Consequence: You elute everything attached to the bead, including the streptavidin monomers (which obscure MS signals), naturally biotinylated proteins (e.g., Acetyl-CoA Carboxylase), and sticky non-specific binders.

The Desthiobiotin Compromise

Desthiobiotin is a biotin analog with lower affinity (

), allowing competitive elution with free biotin.

• Consequence: While elution is gentle, the lower affinity leads to the loss of low-abundance or transiently interacting proteins during the wash steps.

The Solution: DADPS Mechanism

DADPS (Dialkoxydiphenylsilane) introduces an acid-labile silyl ether bond between the biotin moiety and the alkyne handle.

• Capture: The probe binds streptavidin with the full strength of wild-type biotin, permitting stringent washing (e.g., 1% SDS, 8M Urea) to remove background.

• Cleavage: Treatment with 5–10% Formic Acid hydrolyzes the silyl ether bond.

• Release: The target protein elutes carrying a small, specific mass tag (the "scar"), while the bulky biotin-streptavidin complex remains immobilized on the bead.

Comparative Analysis: DADPS vs. Alternatives

The following table contrasts the performance metrics of DADPS against industry standards.

Feature	Standard Biotin Alkyne	Desthiobiotin Alkyne	Disulfide-Cleavable Biotin	DADPS Biotin Alkyne
Capture Affinity	Very High ( M)	Moderate ( M)	Very High ( M)	Very High ( M)
Elution Condition	Boiling SDS / Urea	Comp. Biotin / Acid	Reducing Agents (DTT/TCEP)	10% Formic Acid
Elution Efficiency	High (but dirty)	Moderate	High	High
Background Noise	High (Streptavidin + Endogenous)	Low	Low	Ultra-Low
Chemical Compatibility	High	High	Incompatible with reducing buffers	Compatible with reducing buffers
Mass Tag (Scar)	None (Whole probe remains)	Whole probe remains	Thiol modification	Fixed Mass Tag (Diagnostic)

Senior Scientist Insight: The "Fixed Mass Tag" of DADPS is not a bug; it is a feature. In Mass Spectrometry (MS), this specific mass shift on the modified peptide serves as a diagnostic signature , confirming that the peptide was indeed pulled down by the probe and is not a contaminant.

Experimental Workflow & Visualization

The following diagram outlines the logic flow for a DADPS experiment, highlighting the critical divergence from standard protocols.

Figure 1: Comparative workflow demonstrating the background reduction capability of DADPS elution.

Detailed Protocol: DADPS Pull-Down

Validation System: This protocol assumes a "Click Chemistry" approach (Copper-Catalyzed Azide-Alkyne Cycloaddition - CuAAC) on cell lysates.

Phase 1: Labeling & Click Reaction

• Preparation: Lyse cells in a buffer compatible with CuAAC (e.g., PBS + 1% SDS or HEPES + 1% NP-40). Avoid EDTA (chelates copper) and DTT (reduces Cu(II) too fast) initially.

• Reaction Mix:

  • Protein Lysate: 1–2 mg/mL

  • DADPS Biotin Alkyne: 100 µM

  • CuSO4: 1 mM

  • THPTA (Ligand): 100 µM (Protects proteins from oxidation)

  • Sodium Ascorbate: 2 mM (Freshly prepared)

• Incubation: 1 hour at Room Temperature (RT) with rotation.

• Precipitation (Critical): Precipitate proteins using Methanol/Chloroform or Acetone to remove excess unreacted probe. Resuspend pellet in PBS + 0.2% SDS.

Phase 2: Enrichment & Stringent Washing

• Causality: Because the DADPS-Streptavidin bond is stable, we can wash aggressively to remove non-covalent binders.

• Bind: Incubate resuspended proteins with Streptavidin Magnetic Beads for 1–2 hours at RT.

• Wash 1: 1% SDS in PBS (Removes sticky hydrophobic proteins).

• Wash 2: 4M Urea in PBS (Unfolds non-specific binders).

• Wash 3: 50 mM Ammonium Bicarbonate (AMBIC) (Prepares for MS compatibility).

Phase 3: Acid Elution (The DADPS Step)

• Mechanism: The acid cleaves the silyl ether.

• Elution Buffer: Prepare 10% Formic Acid (FA) in water.

• Incubation: Add 2 beads volumes of Elution Buffer. Agitate gently for 30 minutes at RT.

• Collection: Magnetically separate beads. Collect the supernatant (contains your target).

• Neutralization (Optional but recommended): If proceeding directly to digestion, neutralize with AMBIC or dry down in a SpeedVac to remove FA.

Data Interpretation & Self-Validation

How do you know it worked?

• The "Scar" Check:

  • Upon cleavage, DADPS leaves a specific molecular weight fragment on the modified amino acid.[1][2][4]

  • Check Manufacturer Specs: Typically, this is a mass addition of ~84 Da or ~143 Da (depending on the specific linker generation).

  • Validation: In your database search (MaxQuant/Proteome Discoverer), set this mass shift as a variable modification. Identification of this shift on a peptide validates that the protein was enriched via the probe, not non-specifically.

• Volcano Plot Analysis:

  • Compare Probe vs. DMSO Control .

  • Success Criteria: DADPS samples should show high fold-change (x-axis) for targets with significantly reduced background proteins (y-axis) compared to standard biotin workflows.

References

• Szychowski, J., et al. (2010).[1][2][5][6] "Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition." Journal of the American Chemical Society, 132(51), 18351–18360.[5]

• Willems, L. I., et al. (2020).[1][2] "Tandem Bioorthogonal Labeling Uncovers Endogenous Cotranslationally O-GlcNAc Modified Nascent Proteins." Journal of the American Chemical Society, 142(37), 15729–15739.[1]

• Wang, J., et al. (2015).[2] "Mapping sites of aspirin-induced acetylations in live cells by quantitative acid-cleavable activity-based protein profiling (QA-ABPP)." Scientific Reports, 5, 7896.[1]

• Speers, A. E., & Cravatt, B. F. (2004). "Profiling Enzyme Activities In Vivo Using Click Chemistry Methods." Chemistry & Biology, 11(4), 535-546.

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Improved deconvolution of natural products’ protein targets using diagnostic ions from chemical proteomics linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DADPS Biotin Alykne - Creative Biolabs [creative-biolabs.com]
• 5. Cleavable Linkers in Chemical Proteomics Applications | Springer Nature Experiments [experiments.springernature.com]
• 6. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]

Head-to-Head: DADPS Biotin Alkyne vs. Conventional Cleavable Linkers in Chemoproteomics

The following guide provides an in-depth, head-to-head technical comparison of DADPS Biotin Alkyne against other cleavable biotin probes. This content is structured for application scientists and proteomics researchers, focusing on mechanism, performance metrics, and experimental utility.

[1]

Executive Summary: The "Elution Problem"

In chemoproteomics, the streptavidin-biotin interaction (

M) is the gold standard for enrichment but the bottleneck for recovery.[1] Conventional elution methods (boiling in SDS, on-bead digestion) often yield high background noise due to the co-elution of naturally biotinylated carboxylases and non-specific binders.

DADPS (Dialkoxydiphenylsilane) Biotin Alkyne represents the "Next-Generation" of cleavable linkers. Unlike its predecessors that rely on reduction (Disulfide/Diazo) or hydrazine (Dde), DADPS utilizes an acid-labile silyl linker that is stable under physiological pH but cleaves quantitatively in mild formic acid. This guide compares DADPS directly against the legacy alternatives to validate its superior performance in quantitative mass spectrometry (MS).

The Contender: DADPS Biotin Alkyne

Chemical Mechanism

The core of the DADPS probe is the dialkoxydiphenylsilane moiety.[2][3][4][5][6][7] It acts as a distinct "gatekeeper" between the biotin handle and the bioorthogonal alkyne group.

• Stability: The bulky phenyl groups on the silicon atom provide steric protection, rendering the linkage stable against cytosolic reduction, oxidation, and standard buffer pH (7.0–8.5).

• Cleavage: Under mild acidic conditions (pH < 3), the acetal-like Si–O bonds undergo hydrolysis.

• Result: The biotin handle remains on the bead, while the labeled protein/peptide is eluted with a small, defined mass tag (typically +84 Da or +143 Da, depending on the specific probe generation).

Why It Wins on Data

Recent benchmarking studies (e.g., Zanon et al., Yang et al.) have demonstrated that DADPS probes can identify up to 3-fold more unique reactive sites compared to Azobenzene (Diazo) linkers, primarily due to cleaner elution profiles and reduced ionization suppression.

Head-to-Head Comparison Matrix

The following table synthesizes performance data across the most common cleavable linker classes.

Feature	DADPS Biotin	Disulfide Biotin	Dde Biotin	Diazo (Azo) Biotin	Photocleavable
Cleavage Trigger	Formic Acid (2–10%)	DTT / TCEP / -ME	2% Hydrazine	Na S O (Dithionite)	UV Light (365 nm)
Mechanism	Acid Hydrolysis	Reduction	Nucleophilic Substitution	Reductive Cleavage	Photolysis
Physiological Stability	High	Low (Reducible in cytosol)	Moderate	Moderate	High
Elution Efficiency	>90%	High	High	Moderate (<70%)	Low to Moderate
MS Compatibility	Excellent (Volatile acid)	Good	Moderate (Hydrazine issues)	Poor (Salt contamination)	Good
Major Drawback	Potential +28 Da formylation (preventable)	Incompatible with redox studies	Hydrazine toxicity/side-reactions	Harsh reagent; reduces proteins	Low yield; UV damage

Critical Analysis of Alternatives:

• Vs. Disulfide: Disulfide linkers are notoriously unreliable in redox proteomics or when mapping cysteine reactivity, as the reducing agents required for cleavage also destroy the very modifications being studied. DADPS is orthogonal to reduction.

• Vs. Dde: While Dde is efficient, hydrazine is a potent nucleophile that can cause side reactions with protein carbonyls or specific post-translational modifications (PTMs). DADPS uses formic acid, a standard component of LC-MS mobile phases.

• Vs. Diazo: Sodium dithionite is a harsh salt that requires extensive desalting before MS analysis, leading to sample loss. DADPS cleavage occurs in volatile acid, allowing for direct "speed-vac" concentration.

Experimental Workflow & Visualization

The DADPS workflow allows for intact protein elution or on-bead digestion followed by peptide elution .[8][9] The diagram below illustrates the streamlined pathway for identifying azide-labeled targets.

Figure 1: The DADPS Biotin Alkyne workflow ensures that the bulky biotin tag remains on the resin, releasing only the tagged protein for analysis.[3]

Validated Experimental Protocol

This protocol is optimized for the enrichment of azide-labeled proteins using DADPS Biotin Alkyne.[6][7][9]

Phase 1: Click Reaction (CuAAC)

• Lysate Prep: Adjust protein concentration to 1–2 mg/mL in lysis buffer (e.g., PBS + 1% SDS).

• Reagent Addition: Add reagents in the following order (vortex gently after each):

  • DADPS Biotin Alkyne: 100 µM final (from 10 mM DMSO stock).

  • THPTA Ligand: 1 mM final.[10]

  • CuSO

    : 1 mM final.

  • Sodium Ascorbate: 2 mM final (Freshly prepared).

• Incubation: Rotate for 1 hour at Room Temperature (RT).

Phase 2: Enrichment & Washing

• Precipitation: Precipitate proteins (Methanol/Chloroform or Acetone) to remove excess unreacted probe. Resuspend in PBS + 0.2% SDS.

• Binding: Incubate with Streptavidin Agarose beads for 1.5 hours at RT.

• Stringent Wash:

  • 1x PBS + 1% SDS (removes non-covalent binders).[10]

  • 1x 4M Urea (unfolds proteins to release trapped contaminants).

  • 3x PBS (removes detergents).

  • 2x Water (removes salts).

Phase 3: Acid Cleavage (The DADPS Advantage)

• Elution Buffer: Prepare 2% to 10% Formic Acid (FA) in water.

  • Note: 2% FA is often sufficient for peptides; 10% ensures maximal yield for intact proteins.

• Incubation: Add 2 bead volumes of Elution Buffer. Agitate for 30 minutes at RT.

• Collection: Spin down beads (1000 x g, 1 min). Collect supernatant.

• Neutralization/Drying: Immediately dry in a SpeedVac.

  • Tip: To prevent the +28 Da formylation artifact, avoid high heat during drying or neutralize with mild buffer if proceeding directly to digestion.

References

• Szychowski, J., et al. (2010).[1][7] Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition. Journal of the American Chemical Society. Link

• Zanon, P.R., et al. (2021). Profiling the proteome-wide selectivity of covalent inhibitors by chemical proteomics. Methods in Enzymology. Link

• Yang, Y., et al. (2013). Acid-cleavable linkers for protein enrichment and identification.

• Vector Laboratories. (2024). DADPS Biotin Alkyne Product Guide & Protocol. Link

• Dialer, C.R., et al. (2019). A broad-spectrum probe for the analysis of the reactive cysteinome. Angewandte Chemie. Link

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. biorxiv.org [biorxiv.org]
• 3. DADPS Biotin Alykne - Creative Biolabs [creative-biolabs.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vectorlabs.com [vectorlabs.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Click-&-Go[R] DADPS Protein Enrichment Kit - 2BScientific [2bscientific.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Performance Evaluation: DADPS Biotin Alkyne for Newly Synthesized Protein Identification

This guide evaluates the performance of DADPS (Dialkoxydiphenylsilane) Biotin Alkyne in the context of identifying newly synthesized proteins (NSPs), specifically using Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT).

Executive Summary

For years, the "streptavidin problem"—the near-covalent bond between biotin and streptavidin (

M)—has plagued proteomic enrichment. Standard protocols require harsh boiling or on-bead digestion, which invariably contaminates samples with non-specifically bound proteins (background noise).

DADPS Biotin Alkyne solves this via an acid-cleavable linker.[1][2][3][4] Recent comparative data demonstrates that DADPS enrichment identifies and quantifies >50% to 200% more peptides than standard non-cleavable biotin probes. It is currently the gold standard for BONCAT (Bioorthogonal Non-Canonical Amino Acid Tagging) workflows, offering high yield, compatibility with TMT labeling, and superior signal-to-noise ratios.

The Technical Challenge: Why "Cleavable" Matters

In a typical BONCAT experiment, cells incorporate an azide-bearing amino acid (e.g., Azidohomoalanine, AHA) into newly synthesized proteins. These are tagged via Click Chemistry with a biotin probe and captured on streptavidin beads.

The Limitation of Standard Biotin

With standard (uncleavable) biotin alkyne, you have two poor elution options:

• Harsh Elution: Boiling beads in SDS/Urea.

  • Result: Elutes the target PLUS naturally biotinylated proteins (carboxylases) and sticky non-specific binders. High background.

• On-Bead Digestion: Trypsinizing directly on the resin.

  • Result: Generates peptides from the target, but also digests the "sticky" background proteins. The resulting MS spectra are crowded with noise.

The DADPS Solution

DADPS contains a di-alkoxy-diphenyl-silane linker.[5][6][7][8][9] It is stable at neutral pH (during Click reaction and washing) but cleaves rapidly in mild acid (5–10% Formic Acid).

• Mechanism: The acid hydrolyzes the silane bond, releasing the labeled peptide/protein from the bead while leaving the biotin moiety and streptavidin behind.

• Outcome: Only the specifically labeled targets are eluted. Background proteins remain trapped on the beads.

Comparative Performance Analysis

The following data synthesizes findings from recent proteomic studies (e.g., J. Proteome Res. 2024) comparing DADPS against standard alternatives.[10]

Table 1: Linker Performance Matrix

Feature	DADPS Biotin Alkyne	Standard Biotin Alkyne	Disulfide (S-S) Linker	Azobenzene (AZO) Linker
Cleavage Mechanism	Mild Acid (5-10% Formic Acid)	None (Boiling/Digestion)	Reduction (DTT/TCEP)	Sodium Dithionite
Stability	High (Stable in lysate/reduction)	High	Low (Cleaves prematurely in reducing buffers)	Moderate
Peptide ID Rate	Highest (>2x vs Standard)	Baseline	Moderate	Lower than DADPS
Background Noise	Very Low (Specific Elution)	High (Co-elution of contaminants)	Moderate	Moderate
TMT Compatibility	Excellent	Poor (Background interferes)	Good	Good
Residual Mass Tag	Small (~143 Da or ~84 Da)*	N/A	Variable	Variable

*Note: Residual mass depends on the specific probe generation. Always verify the specific delta mass for database searching.

Key Experimental Evidence

In a direct head-to-head comparison regarding the enrichment of AHA-labeled newly synthesized proteins:

• Identification: DADPS identified more than double the number of unique peptides compared to uncleavable biotin.[7][10][11]

• Quantification: In TMT (Tandem Mass Tag) workflows, DADPS allowed for the quantification of 4.4x more peptides due to reduced ion interference from background contaminants.

• Cysteinome Profiling: When used for cysteine profiling, DADPS yielded significantly more unique cysteine residues than Azobenzene (AZO) linkers, which were found to introduce artifactual modifications.

Mechanism of Action & Workflow

The DADPS workflow relies on the "DidBIT" (Direct Detection of Biotin-containing Tags) strategy or intact protein elution.

Diagram 1: The DADPS BONCAT Workflow

This diagram illustrates the critical "Self-Validating" step where acid elution separates the signal from the noise.

Caption: The DADPS workflow ensures that only chemically tagged proteins are eluted for MS analysis, leaving non-specific binders trapped on the streptavidin beads.

Validated Experimental Protocol

Objective: Enrichment of AHA-labeled proteins from cell lysate.

Materials

• Lysis Buffer: 50 mM Tris, 1% SDS, Protease Inhibitors.[3]

• Probe: DADPS Biotin Alkyne (40 µM final).

• Catalysts: CuSO4 (1 mM), THPTA (500 µM), Sodium Ascorbate (2.5 mM).

• Elution Buffer: 5% or 10% Formic Acid (FA) in water.

Step-by-Step Methodology

• Lysate Preparation:

  • Lyse cells in Lysis Buffer. Sonicate to shear DNA.

  • Expert Tip: Avoid reducing agents (DTT) in the lysis buffer if you plan to use disulfide-based downstream steps, though DADPS itself is compatible with reduction.

• Click Reaction (CuAAC):

  • Adjust protein concentration to 1–2 mg/mL.

  • Add DADPS Biotin Alkyne (40 µM).[3]

  • Add Catalyst Mix (pre-mix CuSO4 and THPTA, then add Ascorbate last).

  • Incubate 1 hour at Room Temp with rotation.

  • Precipitation: Precipitate proteins (Methanol/Chloroform or Acetone) to remove excess unreacted probe. This is crucial to prevent free probe from saturating the beads.

• Enrichment:

  • Resuspend pellet in 1% SDS/PBS.[12]

  • Incubate with Streptavidin Agarose (high capacity) for 2 hours.

• Stringent Washing (The "Self-Validating" Step):

  • Wash 2x with 1% SDS.[12]

  • Wash 2x with 4M Urea (removes sticky hydrophobic proteins).

  • Wash 3x with PBS (removes Urea).

  • Note: Because DADPS is not cleaved by these harsh buffers, you can wash aggressively to ensure purity.

• Acid Elution:

  • Add 10% Formic Acid (approx. 2-3 bead volumes) to the resin.

  • Agitate for 30 minutes at Room Temp.

  • Collect supernatant.[3] Repeat once.

  • Result: The eluate contains your NSPs with a small residual mass tag (e.g., +143.10 Da).

• MS Prep:

  • Dry eluate in a SpeedVac.[12]

  • Resuspend in digestion buffer (if eluting intact proteins) or proceed to desalting (if on-bead digestion was performed prior to elution).

Troubleshooting & Optimization

• Low Yield? Check the Click reaction efficiency. Use a Western Blot with a Streptavidin-HRP probe on the post-click lysate (before enrichment) to verify biotinylation.

• High Background? Increase the number of Urea washes. Ensure the Formic Acid used for elution is fresh; aged FA can lose potency or introduce contaminants.

• Database Search: You must configure your search engine (MaxQuant/Proteome Discoverer) to include the specific fixed modification on the amino acid (e.g., Methionine or Cysteine) corresponding to the "Stub" left by the DADPS cleavage.

  • Common Mass Shift: +143.10 Da (Check specific vendor datasheet).

References

• Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis. Source: Journal of Proteome Research (2024) Significance:[11] Demonstrates DADPS identifies >2x more peptides than uncleavable biotin.[7][10][11] URL:[Link]

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. Source: bioRxiv / ResearchGate (2019) Significance: Comparative analysis showing DADPS superiority over Azobenzene (AZO) linkers in cysteine profiling. URL:[Link]

• Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition. Source: Journal of the American Chemical Society (JACS) Significance: Foundational paper describing the synthesis and utility of the DADPS linker. URL:[Link]

Sources

• 1. Click-&-Go[R] DADPS Protein Enrichment Kit - 2BScientific [2bscientific.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. DADPS Biotin Alykne - Creative Biolabs [creative-biolabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Improved deconvolution of natural products’ protein targets using diagnostic ions from chemical proteomics linkers [beilstein-journals.org]
• 9. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis | bioRxiv [biorxiv.org]
• 11. Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. vectorlabs.com [vectorlabs.com]

Cross-validation of DADPS Biotin Alkyne results with orthogonal methods.

Executive Summary: The Enrichment-Elution Dilemma

In Activity-Based Protein Profiling (ABPP) and chemoproteomics, the streptavidin-biotin interaction is a double-edged sword. Its femtomolar affinity (

M) ensures near-total capture of labeled targets, but the harsh conditions required to break this bond (boiling in SDS or organic solvents) often elute non-specifically bound background proteins, contaminating the dataset.

DADPS (Dialkoxydiphenylsilane) Biotin Alkyne probes resolve this by introducing a chemically cleavable linker.[1][2][3][4] Unlike enzymatic linkers (TEV/Tobacco Etch Virus protease) which are slow and sterically hindered, or on-bead digestion protocols that lose the specific modification site, DADPS allows for the acid-mediated release of the intact modified peptide.

This guide details how to cross-validate DADPS results against orthogonal methods to ensure your mass spectrometry (MS) data represents true biological interactions, not enrichment artifacts.

Part 1: Mechanism & Comparative Advantage

The DADPS Mechanism

The core innovation of the DADPS linker is its sensitivity to weak acid (10% Formic Acid). Under physiological conditions, the diphenylsilane moiety is stable.[5] However, upon exposure to acid, the Si-O bonds hydrolyze, releasing the target protein/peptide while leaving the biotin tag bound to the streptavidin bead.

Key Feature: Cleavage leaves a defined, small mass tag (typically +84 Da or +143 Da, depending on the specific probe generation) on the modified amino acid. This "scar" serves as a definitive MS signature for valid target identification.

Comparison: DADPS vs. Orthogonal Alternatives

The following table contrasts DADPS with the two most common alternatives: Standard On-Bead Digestion (non-cleavable) and Enzymatic Cleavage.

Feature	DADPS Biotin Alkyne	Standard Biotin Alkyne (On-Bead Digest)	TEV/Enzymatic Cleavable
Elution Mechanism	Acid Hydrolysis (10% Formic Acid)	Tryptic Digestion of immobilized protein	Protease cleavage (e.g., TEV)
Elution Efficiency	High (Chemical kinetics are fast)	Variable (Steric hindrance on beads)	Low/Medium (Enzyme access issues)
Background Noise	Low (Streptavidin remains on bead)	High (Sticky proteins digest and elute)	Low (Specific release)
Site Identification	Yes (Elutes intact modified peptide)	No (Linker-peptide often stays on bead)	Yes (If cleavage site is accessible)
Processing Time	30 Minutes	Overnight	4–12 Hours
MS Signature	Defined Mass Tag (e.g., +143 Da)	None (or complex biotin fragments)	Peptide "tail"

Part 2: Validation Workflows

To rigorously validate a target identified by DADPS, you cannot rely on a single dataset. You must employ a Dual-Stream Validation approach.

Diagram 1: Dual-Stream Chemoproteomic Workflow

The following diagram illustrates the parallel processing of a sample to differentiate true targets from background noise.

Caption: Parallel processing workflow. Stream A utilizes the acid-cleavable property of DADPS to isolate specific modification sites. Stream B uses standard digestion to control for protein abundance and non-specific binding.

Part 3: Detailed Validation Protocols

Protocol A: DADPS Acid Elution (The Specific Stream)

Use this to identify the exact site of modification and reduce background.

• Lysis & Click Chemistry: React 1 mg proteome with probe (e.g., 10 µM) followed by Click Chemistry with DADPS Biotin Alkyne (100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO4 (1 mM) for 1 hour.

• Precipitation: Precipitate proteins (MeOH/Chloroform) to remove excess reagents. Resuspend in 500 µL PBS/SDS.

• Enrichment: Incubate with 50 µL Streptavidin-Agarose beads for 1.5 hours at RT.

• Stringent Washing:

  • 3x 1% SDS in PBS (Removes non-covalent binders).

  • 3x 4M Urea (Denatures sticky proteins).

  • 3x 50 mM Ammonium Bicarbonate (AMBIC) (Prepares for digestion).

• On-Bead Digestion (Proteolysis): Add Trypsin (2 µg) in AMBIC. Incubate overnight.

  • Crucial Step: Collect the supernatant (flow-through). This contains unmodified peptides (background/protein ID) but not the probe-modified peptide, which is still anchored to the bead via the DADPS linker.

• Chemical Release (Elution):

  • Wash beads 3x with water.

  • Add 150 µL 10% Formic Acid (HCOOH) .

  • Incubate 30 minutes at RT with mild agitation.

• Collection: Spin down. Collect supernatant. This contains only the probe-modified peptides.

• Analysis: Neutralize (if necessary for column health) or dry down and analyze via LC-MS/MS. Search for the specific DADPS residual mass on Cysteine/Lysine (depending on probe).

Protocol B: Competition Assay (The Biological Validator)

Use this to prove the probe is binding the active site and not just a sticky surface.

• Pre-treatment: Divide lysate into two aliquots.

  • Vehicle: DMSO only.

  • Competitor: Excess (20x) of the parent inhibitor or substrate (non-clickable).

• Probe Labeling: Add the Alkyne probe to both samples.

• Processing: Follow Protocol A (DADPS Enrichment).

• Quantification: Calculate the Ratio (

  ) of MS signal (Vehicle / Competitor).

  • If

    : Non-specific binding (False Positive).

  • If

    : Specific active-site binding (True Positive).

Part 4: Data Interpretation Logic

When analyzing DADPS data, use the following logic gate to determine if a hit is valid.

Caption: Decision matrix for validating chemoproteomic hits. Both the specific mass tag and competitive displacement are required for high-confidence validation.

Troubleshooting the "Residual Mass"

Commercial DADPS probes vary. You must verify the specific "scar" mass with your vendor (e.g., Vector Labs, Click Chemistry Tools, or Jena Bioscience).

• Common Residual Mass: +143.06 Da (Check specific CoA).

• Search Parameter: Set this as a variable modification on the target residue (e.g., Cysteine) in MaxQuant or Proteome Discoverer.

References

• Szychowski, J., et al. (2010). Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition.[6] Journal of the American Chemical Society, 132(51), 18351–18360. [Link]

• Willems, L. I., et al. (2020). Tandem Bioorthogonal Labeling Uncovers Endogenous Cotranslationally O-GlcNAc Modified Nascent Proteins.[3] Journal of the American Chemical Society, 142(37), 15729–15739.[2] [Link]

• Wang, C., et al. (2020). Chemoproteomic Profiling of Itaconation by Bioorthogonal Probes in Inflammatory Macrophages.[3] Journal of the American Chemical Society, 142(25), 10894–10898.[2] [Link]

• Barber, A. F., et al. (2019). Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. bioRxiv. [Link]

• Speers, A. E., & Cravatt, B. F. (2009). Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP Probes. Current Protocols in Chemical Biology. [Link]

Sources

• 1. DADPS Biotin Alykne - Creative Biolabs [creative-biolabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide – Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Simple and Effective Cleavable Linker for Chemical Proteomics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A literature review comparing the efficacy of different biotin-alkyne reagents.

[1]

Executive Summary

In the field of activity-based protein profiling (ABPP) and metabolic labeling, the choice of biotin-alkyne reagent is not merely a logistical detail—it is a determinant of experimental success.[1][2] While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) is robust, the downstream enrichment and elution steps introduce significant variability.

This guide objectively compares the efficacy of Standard (Non-cleavable) , Acid-Cleavable (DADPS) , and Chemically Cleavable (Dde, Disulfide) biotin-alkyne reagents.

Key Finding: For mass spectrometry (MS) applications, Acid-Cleavable (DADPS) Biotin-Alkyne significantly outperforms standard variants, identifying >50% more unique peptides by eliminating the "streptavidin contamination" characteristic of harsh elution methods. Standard Biotin-PEG4-alkyne remains the cost-effective choice for Western blotting validation.

Mechanistic Overview & The "Elution Problem"

The core challenge in biotin-streptavidin proteomics is not the capture—which is femtomolar (

) and nearly irreversible—but the release .

• The Trap: Streptavidin binds biotin so tightly that breaking the bond requires denaturing conditions (boiling in SDS, 8M Urea, or strong acid).[3]

• The Consequence: Harsh elution strips the biotinylated target and non-specifically bound background proteins, plus streptavidin subunits themselves. This floods the MS detector with noise, suppressing low-abundance signals.

• The Solution: Cleavable linkers allow the release of the target molecule while leaving the biotin moiety and streptavidin bead intact.[1][2]

Figure 1: Workflow Comparison & Background Noise

The following diagram illustrates why cleavable linkers yield cleaner data.

Caption: Comparison of elution strategies. Cleavable linkers prevent the co-elution of streptavidin and non-specific contaminants.

Comparative Analysis of Reagents

A. Biotin-PEG4-Alkyne (Standard)

This is the workhorse reagent. The PEG4 spacer is critical for water solubility and reducing steric hindrance during the click reaction.

• Pros: High solubility, low cost, excellent for Western blot (WB) validation.

• Cons: Requires harsh elution (boiling). Incompatible with native elution. High background in MS.

• Best For: Gel-based assays, validation, imaging.

B. DADPS Biotin-Alkyne (Acid Cleavable)

Contains a dialkoxydiphenylsilane (DADPS) linker cleaved by weak acid (10% formic acid).[4]

• Pros: Gold Standard for MS. Cleavage conditions are compatible with downstream LC-MS. Leaves a small, defined mass tag (~84–143 Da).

• Cons: Higher cost. Acid sensitivity requires careful handling during storage.

• Best For: Quantitative proteomics (TMT), identifying low-abundance targets.

C. Dde Biotin-Alkyne (Hydrazine Cleavable)

Uses a 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl linker cleaved by 2% hydrazine.

• Pros: Orthogonal cleavage (won't cleave with acid or reduction). Rapid release.

• Cons: Hydrazine can modify proteins (lysines) if not quenched properly.

• Best For: Sequential release strategies or when acid elution is contraindicated.

D. PC Biotin-Alkyne (Photocleavable)

Cleaved by UV light (365 nm).

• Pros: Non-contact elution.

• Cons: Lower cleavage efficiency (~60-80%) compared to chemical methods. UV can induce protein damage or aggregation.

• Best For: Spatial proteomics or surface patterning.

Table 1: Technical Specifications & Performance Matrix

Feature	Biotin-PEG4-Alkyne	DADPS Biotin-Alkyne	Dde Biotin-Alkyne	Disulfide Biotin-Alkyne
Cleavage Mechanism	None (Boiling/SDS)	10% Formic Acid	2% Hydrazine	50mM DTT / TCEP
Elution Efficiency	High (Total release)	High (>90%)	High (>90%)	High (>90%)
MS Background	High (Streptavidin contamination)	Low (Specific release)	Low (Specific release)	Medium (Keratin/contaminants)
Solubility	Excellent (Aqueous)	Good (DMSO stock)	Good (DMSO stock)	Good
Mass Tag Remnant	N/A (Whole probe)	Small (~84-143 Da)	Medium	Small
Primary Application	Western Blot / Imaging	LC-MS / Proteomics	Enrichment / Purification	Reversible Labeling

Experimental Protocols

Protocol A: CuAAC Labeling (Universal)

This protocol applies to all reagents listed above.

Reagents:

• Protein Lysate (1–2 mg/mL in PBS/SDS free of primary amines if using NHS esters, but for Alkynes, standard lysis buffers are fine).

• Biotin-Alkyne Reagent: 10 mM stock in DMSO.

• CuSO4: 50 mM in water.

• THPTA Ligand: 250 mM in water (Stabilizes Cu(I)).

• Sodium Ascorbate: 500 mM (Freshly prepared).

Steps:

• Prepare Lysate: Adjust protein concentration to 1.5 mg/mL.

• Click Mix: Add reagents in this specific order to prevent Cu precipitation:

  • Biotin-Alkyne (Final: 100 µM)[5]

  • THPTA (Final: 500 µM)

  • CuSO4 (Final: 100 µM) — Pre-mix THPTA and CuSO4 before adding if possible.

  • Sodium Ascorbate (Final: 5 mM) — Initiates reaction.

• Incubate: 1 hour at Room Temperature (RT) with rotation.

• Quench: Add 4 volumes of cold acetone or methanol to precipitate proteins and remove excess reagents. Store at -20°C for 1 hour.

• Wash: Centrifuge (10,000 x g, 10 min), discard supernatant. Wash pellet 2x with cold methanol. Air dry.

Protocol B: Enrichment & Elution (Divergent)

Step 1: Solubilization & Binding

• Resuspend protein pellet in 1% SDS / PBS (sonicate if necessary).

• Dilute to 0.2% SDS with PBS.

• Add Streptavidin Magnetic Beads (washed). Incubate 2 hours at RT.

• Stringent Washing:

  • 2x 1% SDS in PBS.

  • 2x 4M Urea in PBS.

  • 2x PBS.

  • 2x H2O (Critical for MS to remove salts).

Step 2: Elution (Choose based on Reagent)

• Option 1: Non-Cleavable (For Western Blot)

  • Add 1x SDS-PAGE Loading Buffer (containing BME/DTT).

  • Boil at 95°C for 5-10 minutes.

  • Magnetically separate; analyze supernatant.

• Option 2: DADPS (For Mass Spec)

  • Add 10% Formic Acid (in water) to beads.

  • Incubate 30 mins at RT with gentle shaking.

  • Collect supernatant.

  • Optional: Repeat once.

  • Dry down in speed-vac; resuspend in LC-MS buffer.

• Option 3: Dde (For Mass Spec)

  • Add 2% Hydrazine in PBS.

  • Incubate 30-60 mins at RT.

  • Collect supernatant.

Decision Matrix for Researchers

Use this logic flow to select the appropriate reagent for your study.

Caption: Decision tree for selecting biotin-alkyne reagents based on downstream application.

References

• McClatchy, D. B., & Yates, J. R. (2024).[6] Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis. bioRxiv.[6] Available at: [Link]

• Szychowski, J., et al. (2010).[4] Cleavable Biotin Probes for Labeling of Biomolecules via the Azide–Alkyne Cycloaddition. Journal of the American Chemical Society. Available at: [Link]

• Willems, L. I., et al. (2020).[4] Tandem Bioorthogonal Labeling Uncovers Endogenous Cotranslationally O-GlcNAc Modified Nascent Proteins. Nature Chemical Biology. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Biotin-PEG4-alkyne, 1458576-00-5 | BroadPharm [broadpharm.com]
• 6. biorxiv.org [biorxiv.org]

Breaking the Affinity Barrier: A Comparative Guide to DADPS Biotin Alkyne in Chemoproteomics

Executive Summary

For decades, the streptavidin-biotin interaction (

M) has been the gold standard for protein enrichment. However, this extreme affinity becomes a liability during elution, often requiring harsh conditions (boiling in SDS, 8M Urea) that contaminate samples with endogenously biotinylated carboxylases and non-specifically bound proteins. Furthermore, in peptide-centric proteomics, the bulky biotin tag often remains attached, suppressing ionization and complicating MS/MS spectra.

This guide evaluates DADPS (Dialkoxydiphenylsilane) Biotin Alkyne , a next-generation probe designed to solve the "Biotin Trap." By incorporating an acid-cleavable silyl linker, DADPS allows for the mild, specific release of labeled biomolecules, leaving behind the biotin moiety on the bead.

The Mechanism: The Silyl Ether Switch

Unlike standard Biotin Alkynes which form a permanent covalent bond, DADPS Biotin Alkyne features a dialkoxydiphenylsilane linker. This linker is stable at neutral pH (physiological conditions) but hydrolyzes rapidly in dilute formic acid.

Chemical Pathway[1][2][3]

• Click Reaction: The alkyne handle reacts with an azide-labeled target (e.g., Azidohomoalanine-labeled protein) via CuAAC.[1][2]

• Enrichment: The biotin moiety binds streptavidin beads.[3][4]

• Cleavage: Treatment with 5–10% Formic Acid (HCOOH) cleaves the Si–O bond.

• Result: The protein/peptide elutes with a small, predictable mass tag (typically +143 Da or +84 Da depending on the specific derivative), while the bulky biotin-streptavidin complex remains on the solid phase.

Diagram: DADPS Cleavage Mechanism

Figure 1: The DADPS workflow allows for the specific elution of the target molecule by hydrolyzing the silyl linker, leaving the biotin-streptavidin complex behind.

Case Study A: Superiority in BONCAT/NSP Profiling

Application: Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) to identify Newly Synthesized Proteins (NSPs).[2][5][6][7][8][9] Challenge: Standard "uncleavable" biotin probes require on-bead digestion. Because trypsin cannot easily access the sterically hindered biotin binding pocket, biotinylated peptides are often lost, leading to gaps in sequence coverage.

Comparative Data: DADPS vs. Uncleavable Biotin

In a direct comparison using the DidBIT (Direct Detection of Biotin-containing Tags) strategy, researchers compared DADPS Biotin Alkyne against a standard Biotin-PEG-Alkyne.[5][6][7]

Metric	Uncleavable Biotin-PEG	DADPS Biotin Alkyne	Improvement
Elution Method	On-bead digestion (Trypsin)	Acid Cleavage (10% Formic Acid)	Milder, Specific
Peptide Recovery	Low (Steric hindrance)	High (Chemical release)	> 2x Peptides
Protein ID	Baseline	> 50% Increase	Significant
MS Compatibility	Poor (Biotin suppresses ionization)	Excellent (Small tag)	High Sensitivity

Key Insight: The DADPS linker allowed for the elution of the intact modified peptide. This is critical for confirming the site of modification. With uncleavable linkers, the modified peptide often remains stuck to the bead, meaning the protein is identified only by its non-modified "flyover" peptides, reducing confidence.

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Source: McClatchy, D. B., & Yates, J. R. (2024).[1] Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides...[5][8] [1]

Case Study B: Quantitative Cysteinome Mapping

Application: Mapping reactive cysteine residues using Iodoacetamide-Alkyne (IA-Alkyne) probes.[1] Challenge: High background from non-specific binders and difficulty quantifying low-abundance cysteine modifications.

Benchmarking 5 Cleavable Linkers

A comprehensive study in Journal of Proteome Research compared DADPS against Azobenzene (AZO), Nitrobenzyl (Photo-cleavable), and Disulfide (Reductive) linkers.

• Enrichment Efficiency: DADPS yielded the highest number of unique peptide identifications.

• Artifacts: AZO linkers showed unexpected side-reactions during cleavage. Disulfide linkers are incompatible with TCEP/DTT reduction workflows often used in proteomics.

• Quantification: DADPS enabled the identification of >10,000 unique cysteine residues , a nearly 3-fold increase over previous methods using standard cleavable linkers.[2][10]

Why DADPS Won: The formic acid elution is orthogonal to most protein chemistry. It does not reduce disulfides (like DTT) nor does it require UV equipment (like Photocleavable), making it the most robust "drop-in" replacement for standard workflows.

Source: Yang, Y., et al. (2022). Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics. [2]

Experimental Protocol: The Acid-Elution Workflow

This protocol is optimized for cell lysates labeled with an azide-functionalized target (e.g., AHA, IA-Azide).

Phase 1: Click Reaction & Capture

• Lysis: Lyse cells in 1% SDS, 50 mM Tris-HCl (pH 8.0).

• Click Mix: Add reagents in order:

  • DADPS Biotin Alkyne (100 µM final)

  • CuSO4 (1 mM)

  • THPTA Ligand (500 µM)

  • Sodium Ascorbate (2.5 mM)

• Incubation: Rotate for 1 hour at RT.

• Precipitation: MeOH/Chloroform precipitate to remove excess probe. Resuspend pellet in PBS/0.1% SDS.

• Capture: Incubate with Streptavidin Agarose (High Capacity) for 2 hours.

Phase 2: Stringent Washing (Self-Validating Step)

Crucial for removing non-covalent binders.

• Wash 2x with 1% SDS in PBS.[4]

• Wash 2x with 4M Urea (removes sticky non-specific proteins).

• Wash 3x with PBS (removes Urea).

• Wash 3x with Water (Critical: removes salts that interfere with MS).

Phase 3: Acid Cleavage & Elution

• Elution Buffer: Prepare fresh 10% Formic Acid (HCOOH) in water.

• Incubation: Add 2 bead volumes of Elution Buffer to the resin. Agitate gently for 30 minutes at RT.

• Collection: Spin down beads (1000 x g, 1 min). Collect supernatant.

• Repeat: Repeat elution once. Combine supernatants.

• Drying: SpeedVac to dryness. The residue contains your purified, tagged peptides/proteins ready for trypsin digestion or LC-MS.

Diagram: Workflow Logic

Figure 2: Step-by-step workflow for DADPS enrichment and elution.[1]

References

• McClatchy, D. B., & Yates, J. R. (2024).[5] Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis.[5][8][9] bioRxiv.[5][9] Available at: [Link]

• Yang, Y., et al. (2022). Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics. Journal of Proteome Research, 21(5), 1349–1358.[11] Available at: [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). A hydrophilic azacyclooctyne for Cu-free click chemistry.

Sources

• 1. Functionalizing tandem mass tags for streamlining click-based quantitative chemoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Simple and Effective Cleavable Linker for Chemical Proteomics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acid cleavable biotin-alkyne improves sensitivity for direct detection of biotin labeled peptides in BONCAT analysis | bioRxiv [biorxiv.org]
• 8. Acid Cleavable Biotin-Alkyne Improves Sensitivity for Direct Detection of Biotin Labeled Peptides in Biorthogonal Noncanonical Amino Acid Tagging Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes | bioRxiv [biorxiv.org]
• 11. Benchmarking Cleavable Biotin Tags for Peptide-Centric Chemoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

DADPS Biotin Alkyne proper disposal procedures

As a Senior Application Scientist, I have designed this guide to bridge the critical gap between benchtop chemoproteomic execution and Environmental Health and Safety (EHS) compliance. DADPS Biotin Alkyne is a highly specialized cleavable linker utilized for bio-orthogonal labeling and protein enrichment. Because its experimental lifecycle involves organic solvents, heavy metal catalysts, and corrosive acids, a unified and scientifically grounded disposal strategy is mandatory.

The protocols below provide a self-validating system to ensure operational safety, environmental stewardship, and the prevention of cross-contamination in the laboratory.

Physicochemical Data & Hazard Profiling

Before handling or disposing of DADPS Biotin Alkyne, personnel must understand its physical properties and stability parameters. The quantitative data below dictates our choice of waste containers and quenching procedures.

Property	Value	Source
Chemical Name	DADPS Biotin Alkyne	[Vector Labs][1]
Molecular Weight	827.12 g/mol	[AxisPharm][2]
Chemical Formula	C42H62N4O9SSi	[AxisPharm][2]
Solubility	DMSO, DMF, THF, DCM, Chloroform	[Vector Labs][1]
Cleavage Condition	2–10% Formic Acid (0.5 h)	[Vector Labs][3]
Storage	-20°C, protected from light	[BroadPharm][4]

Experimental Workflow & Waste Segregation Logic

Chemoproteomic workflows utilizing DADPS Biotin Alkyne generate four distinct waste streams. Proper segregation at the source prevents violent chemical incompatibilities.

Workflow and waste segregation logic for DADPS Biotin Alkyne chemoproteomic experiments.

Step-by-Step Disposal Protocols

Phase 1: Unused Reagent & Stock Solutions (Organic Waste)

DADPS Biotin Alkyne is typically reconstituted in Dimethyl Sulfoxide (DMSO) to create working stock solutions[3].

• Segregation: Never dispose of DMSO solutions down the drain[5].

• Collection: Transfer residual stock volumes to a designated "Non-Halogenated Organic Waste" container.

• Labeling: Deface the original manufacturer label on the empty vial and attach a standard Chemical Waste Disposal Tag before discarding the vial into solid waste[6].

Phase 2: CuAAC Reaction Mixtures (Heavy Metal Waste)

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) mixtures contain copper(II) sulfate, reducing agents (e.g., sodium ascorbate), and unreacted alkyne probes[3].

• Quenching: Ensure the reaction flask is cooled to room temperature. Dilute the reaction mixture with an equal volume of an inert buffer (e.g., PBS) to dissipate any latent heat and quench reactive intermediates[7].

• Collection: Transfer the quenched supernatant to an "Aqueous Heavy Metal Waste" container.

• Compliance: Explicitly label the container as containing "Copper (Cu2+)" to ensure EHS processes it as heavy metal waste, preventing aquatic toxicity[7].

Phase 3: Cleavage Reagents (Acidic Aqueous Waste)

To elute captured proteins, the DADPS linker is cleaved using 2–10% formic acid in water[3].

• Collection: Collect the acidic eluent and any subsequent 50% acetonitrile washes[3].

• Material Compatibility (Critical): Transfer this waste strictly to a High-Density Polyethylene (HDPE) container. Do not use polyamide or metal containers, as they will degrade upon contact with the acid.

• Incompatibility Warning: Never mix this acidic waste with cyanides, sulfides, or strong bases, as it will generate toxic gases or cause violent over-pressurization[6].

Phase 4: Solid Consumables & Resin (Solid Waste)

• Segregation: Collect all depleted streptavidin agarose resin[3], contaminated pipette tips, and microfuge tubes[8].

• Containment: Place these items into a leak-proof, puncture-resistant container lined with a durable plastic bag[8].

• Labeling: Mark the container as "Hazardous Chemical Waste - Contains Resin/Alkyne"[8].

Mechanistic Rationale for Safety Procedures

To build a culture of safety, laboratory personnel must understand the causality behind these disposal rules:

• The Chemistry of Acid Cleavage: Standard streptavidin-biotin interactions are extraordinarily strong, traditionally requiring harsh boiling in chaotropic salts to elute targets, which unfortunately co-elutes non-specific contaminants[1]. The dialkoxydiphenylsilane (DADPS) motif was specifically engineered to be acid-labile. It cleaves efficiently in mild 2–10% formic acid, leaving a minimal mass tag (84 Da for the alkyne fragment) on the labeled protein[1]. While this is ideal for mass spectrometry, it introduces a corrosive acid into the workflow, necessitating the strict use of HDPE waste containers.

• Alkyne Reactivity & Heavy Metals: Terminal alkynes possess an acidic proton. In the presence of strong bases or certain metal salts, they can deprotonate to form highly reactive and potentially explosive acetylide anions[7]. While the controlled catalytic cycle of CuAAC mitigates this risk during the experiment, bulk waste collection must be carefully managed. Diluting and segregating the alkyne/copper waste ensures that unquenched alkynes do not concentrate and react violently in the waste stream[7].

References

• AxisPharm. "Safety Data Sheet - DADPS Biotin Alkyne." [Link]

• Technion. "Chemical Waste Management Guide."[Link]

• National Institutes of Health (NIH). "The NIH Drain Discharge Guide."[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. axispharm.com [axispharm.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. DADPS Biotin Alkyne, 2241685-22-1 | BroadPharm [broadpharm.com]
• 5. nems.nih.gov [nems.nih.gov]
• 6. nri.tamu.edu [nri.tamu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]